2,4-Di-tert-butyl-6-dimethylaminomethyl-phenol

• CAS: 32857-07-1

Core Science & Biosynthesis

2,4-Di-tert-butyl-6-dimethylaminomethyl-phenol CAS 32857-07-1

An In-depth Technical Guide to 2,4-Di-tert-butyl-6-dimethylaminomethyl-phenol (CAS 32857-07-1)

This guide provides a comprehensive technical overview of 2,4-Di-tert-butyl-6-dimethylaminomethyl-phenol, a substituted phenolic compound with significant utility in synthetic organic chemistry. Targeted at researchers, scientists, and professionals in drug development, this document moves beyond a simple recitation of facts to explain the underlying principles governing its synthesis, reactivity, and application.

Introduction and Molecular Overview

2,4-Di-tert-butyl-6-dimethylaminomethyl-phenol, registered under CAS number 32857-07-1, is a sterically hindered phenolic compound belonging to the class of Mannich bases.[1][2] Its structure is characterized by a phenol ring substituted with two bulky tert-butyl groups at positions 2 and 4, and a dimethylaminomethyl group at position 6 (ortho to the hydroxyl group).

The strategic placement of these functional groups dictates its chemical personality. The tert-butyl groups provide significant steric hindrance, which modulates the reactivity of the phenolic hydroxyl group and enhances the thermal stability of the molecule and its derivatives.[3] The ortho-dimethylaminomethyl group is the key to its most valuable application: serving as a stable precursor for the in-situ generation of a highly reactive o-quinone methide intermediate.[4] This unique combination makes it a valuable building block in complex organic synthesis rather than a simple end-product.

Physicochemical and Spectroscopic Profile

Precise experimental data for this specific isomer is not widely published. However, a robust profile can be constructed from foundational chemical principles and data from closely related analogs.

Physical and Chemical Properties

The properties listed below are compiled from available data and theoretical estimations. The bulky, nonpolar tert-butyl groups are expected to confer low water solubility.

Property	Value	Source(s)
CAS Number	32857-07-1	[1]
Molecular Formula	C₁₇H₂₉NO	[1]
Molecular Weight	263.43 g/mol	[1]
Physical Form	Expected to be a solid at room temperature	Inferred from analogs
Solubility	Very low in water (0.8 µg/mL estimated)	[1]
Synonyms	2,4-di-tert-butyl-6-[(dimethylamino)methyl]phenol	[1]

Spectroscopic Signatures

While a definitive spectrum for this compound is not publicly available, its structure allows for a clear prediction of its key spectroscopic features. This theoretical analysis is crucial for researchers to confirm its identity following synthesis.

Spectroscopy	Expected Features
¹H NMR	- Phenolic -OH: A broad singlet, chemical shift highly dependent on solvent and concentration. - Aromatic Protons: Two doublets in the aromatic region (~6.8-7.2 ppm), showing ortho-coupling. - Methylene (-CH₂-): A sharp singlet around 3.5 ppm. - Dimethyl (-N(CH₃)₂): A sharp singlet around 2.2-2.4 ppm. - tert-Butyl Groups: Two distinct sharp singlets in the aliphatic region (~1.3 and ~1.4 ppm), each integrating to 9H.
¹³C NMR	- Aromatic Carbons: Six distinct signals in the ~115-160 ppm range, including the C-O and C-N substituted carbons. - Methylene Carbon (-CH₂-): A signal around 60-65 ppm. - Dimethyl Carbons (-N(CH₃)₂): A signal around 45 ppm. - tert-Butyl Carbons: Quaternary carbons (~34-35 ppm) and methyl carbons (~30-32 ppm).
IR Spectroscopy	- O-H Stretch: A broad band in the 3200-3600 cm⁻¹ region (phenolic hydroxyl). - C-H Stretch: Sharp peaks just below 3000 cm⁻¹ (aliphatic) and just above 3000 cm⁻¹ (aromatic). - C=C Stretch: Peaks in the 1450-1600 cm⁻¹ region (aromatic ring). - C-O Stretch: A strong band around 1200-1260 cm⁻¹.

Synthesis: The Mannich Reaction

The most direct and efficient route to synthesize 2,4-Di-tert-butyl-6-dimethylaminomethyl-phenol is the Mannich reaction.[5][6] This is a cornerstone reaction in organic chemistry that involves the aminoalkylation of an acidic proton located on a carbon atom. In this specific case, the acidic proton is on the aromatic ring of 2,4-di-tert-butylphenol, ortho to the activating hydroxyl group.

Reaction Mechanism

The reaction proceeds in two main stages:

• Formation of the Eschenmoser's Salt Precursor: Formaldehyde and dimethylamine react to form the dimethylaminomethyl cation (an iminium ion), which is the active electrophile.

• Electrophilic Aromatic Substitution: The electron-rich phenol attacks the iminium ion, leading to the substitution of a hydrogen atom on the aromatic ring with the dimethylaminomethyl group. The hydroxyl group strongly directs this substitution to the ortho and para positions. Since the para position is blocked by a tert-butyl group, substitution occurs at the available ortho position.

Figure 1: Simplified workflow of the Mannich Reaction.

Laboratory Synthesis Protocol

This protocol is a representative procedure. Researchers should optimize reaction times and temperatures based on their specific equipment and scale.

Materials:

• 2,4-Di-tert-butylphenol

• Dimethylamine (40% aqueous solution)

• Formaldehyde (37% aqueous solution)

• Ethanol (or another suitable solvent)

• Hydrochloric acid (for workup)

• Sodium hydroxide (for workup)

• Dichloromethane or Ethyl Acetate (for extraction)

• Anhydrous Magnesium Sulfate or Sodium Sulfate

Procedure:

• Setup: In a round-bottom flask equipped with a magnetic stirrer and reflux condenser, dissolve 1.0 equivalent of 2,4-di-tert-butylphenol in ethanol.

• Reagent Addition: Cool the flask in an ice bath. Sequentially add 1.2 equivalents of dimethylamine solution followed by the slow, dropwise addition of 1.2 equivalents of formaldehyde solution. The causality here is critical: maintaining a low temperature prevents uncontrolled polymerization of formaldehyde.

• Reaction: Remove the ice bath and allow the mixture to stir at room temperature for 1 hour, then heat to reflux (typically ~80°C for ethanol) for 4-6 hours. The heating provides the necessary activation energy for the electrophilic substitution on the sterically hindered ring.

• Workup and Extraction: Cool the reaction mixture to room temperature. Transfer it to a separatory funnel and dilute with dichloromethane. Wash the organic layer sequentially with 1M HCl (to remove excess amine), water, and brine. The acid wash protonates the basic dimethylamine, making it water-soluble and easily removed.

• Neutralization and Isolation: To isolate the product, the pH of the combined aqueous layers (if the product is protonated and extracted into the aqueous phase) or the organic layer can be adjusted. Typically, the product remains in the organic phase. Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure.

• Purification: The crude product can be purified by column chromatography on silica gel or by recrystallization from a suitable solvent like hexanes.

Chemical Reactivity: Gateway to o-Quinone Methides

The primary synthetic value of 2,4-Di-tert-butyl-6-dimethylaminomethyl-phenol lies in its ability to act as a stable, solid precursor to 2,4-di-tert-butyl-o-quinone methide. Upon gentle heating (thermolysis), the compound undergoes an elimination reaction, releasing dimethylamine and forming the highly electrophilic o-quinone methide intermediate.[4]

This intermediate is not typically isolated but is generated in situ to react with a wide range of nucleophiles. This strategy avoids handling a potentially unstable and reactive species directly.

In-Situ Generation and Reaction

A published example demonstrates this principle through the reaction of the title compound with 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU).[4][7] In this reaction, thermolysis of the Mannich base in DMF generates the o-quinone methide. The DBU, which is typically used as a non-nucleophilic base, acts as a carbon-centered nucleophile in this case, attacking the exocyclic methylene carbon of the o-quinone methide to form a C-C bond.[7]

Figure 2: Pathway from Mannich base to functionalized phenol.

This reactivity opens pathways for the synthesis of complex chromane systems and other heterocyclic structures, which are of significant interest in medicinal chemistry and materials science.

Safety and Handling

No specific safety data sheet (SDS) is available for CAS 32857-07-1. Therefore, a conservative approach to handling is required, based on the hazard profiles of structurally similar compounds. The precursor, 2,4-Di-tert-butylphenol (CAS 96-76-4), and related aminomethylated phenols provide a reliable basis for a safety assessment.[8][9][10]

Inferred Hazard Profile

Hazard Class	GHS Hazard Statement	Basis of Inference	Source(s)
Skin Corrosion/Irritation	H315: Causes skin irritation.	Phenolic compounds are often irritating to the skin.	[8]
Eye Damage/Irritation	H319: Causes serious eye irritation.	Common hazard for phenols and amines.	[8][9]
Respiratory Irritation	H335: May cause respiratory irritation.	Potential for dust or vapor to irritate the respiratory tract.	[8]
Aquatic Hazard	H410: Very toxic to aquatic life with long lasting effects.	Substituted phenols are often environmentally hazardous.	[8][10]

Recommended Handling Procedures

• Engineering Controls: Handle in a well-ventilated laboratory fume hood to minimize inhalation of dust or vapors.

• Personal Protective Equipment (PPE):

  • Eye Protection: Wear chemical safety goggles or a face shield.[9]

  • Hand Protection: Wear chemically resistant gloves (e.g., nitrile).[8]

  • Body Protection: Wear a standard laboratory coat.

• Handling: Avoid breathing dust.[8] Prevent contact with skin and eyes. Wash hands thoroughly after handling.

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents.

Conclusion

2,4-Di-tert-butyl-6-dimethylaminomethyl-phenol is more than a simple substituted phenol; it is a sophisticated synthetic intermediate. Its value is derived from the latent reactivity of the ortho-aminomethyl group, which provides a controlled and reliable method for generating o-quinone methides. For researchers in drug discovery and materials science, this compound offers a robust platform for constructing complex molecular architectures. Understanding its synthesis via the Mannich reaction, its thermolytic activation, and its safety profile are essential for leveraging its full potential in the laboratory.

References

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• Osyanin, V. A., Osipov, D. V., & Klimochkin, Yu. N. (2015). Reaction of 2,4-Di-tert-butyl-6-[(dimethylamino)methyl]phenol with diazabicyclo[5.4.0]undec-7-ene. Russian Journal of Organic Chemistry, 51(1), 125–127. Available at: [Link]

• Academia.edu. (n.d.). Reaction of 2,4-Di-tert-butyl-6-[(dimethylamino)methyl]phenol with diazabicyclo[5.4.0]undec-7-ene. Retrieved from [Link]

• Chemos GmbH & Co. KG. (n.d.). Safety Data Sheet: 2,4-Di-tert-butylphenol. Retrieved from [Link]

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• 3M. (2023, June 20). Safety Data Sheet. Retrieved from [Link]

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• NINGBO INNO PHARMCHEM CO.,LTD. (2026, January 25). The Multifaceted Utility of 2,6-Di-tert-butyl-4-(dimethylamino)methylphenol in Organic Synthesis. Retrieved from [Link]

• Zeng, T., & Hou, Y.-P. (2008). 2,6-Di-tert-butyl-4-(dimethylaminomethyl)phenol. Acta Crystallographica Section E: Structure Reports Online, 64(1), o153. Available at: [Link]

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• MDPI. (2024, November 29). Applications of Tert-Butyl-Phenolic Antioxidants in Consumer Products and Their Potential Toxicities in Humans. Retrieved from [Link]

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Mannich base of 2,4-di-tert-butylphenol properties

An In-Depth Technical Guide to the Synthesis, Properties, and Applications of Mannich Bases of 2,4-Di-tert-butylphenol

Abstract

This technical guide provides a comprehensive exploration of Mannich bases derived from 2,4-di-tert-butylphenol (2,4-DTBP), a sterically hindered phenol widely recognized as a precursor for high-performance antioxidants and UV stabilizers.[1][2] We delve into the synthetic pathways, reaction mechanisms, and detailed spectroscopic characterization of these compounds. The core focus is on their primary application as potent antioxidants, elucidating the structure-activity relationships and the mechanistic basis for their free-radical scavenging capabilities.[1][3] Furthermore, this guide discusses their utility as polymer stabilizers, lubricant additives, and their emerging potential in pharmacological contexts.[4][5][6] Detailed, field-proven experimental protocols for synthesis and antioxidant evaluation are provided to enable researchers and industry professionals to apply this knowledge effectively.

Introduction

The Mannich Reaction: A Cornerstone in Synthesis

The Mannich reaction is a three-component condensation that forms a C-C bond by the aminoalkylation of a compound containing at least one active hydrogen atom.[6][7] The reaction typically involves an aldehyde (commonly formaldehyde), a primary or secondary amine, and a C-H acidic compound.[8] When a phenol is used as the acidic component, the reaction proceeds as an electrophilic aromatic substitution, leveraging the nucleophilic character of the phenol ring, which is strongly activated by the hydroxyl group.[9] The resulting β-amino-carbonyl compounds, known as Mannich bases, are valuable intermediates in the synthesis of a wide array of pharmaceuticals and industrial chemicals.[6][10]

2,4-Di-tert-butylphenol: A Sterically Hindered Antioxidant Precursor

2,4-Di-tert-butylphenol (2,4-DTBP) is an alkylated phenol of significant industrial importance.[11][12] Its structure is characterized by two bulky tert-butyl groups at the ortho and para positions relative to the hydroxyl group.[2] This steric hindrance is the key to its function and that of its derivatives. While 2,4-DTBP itself possesses antioxidant properties, its primary role is as a chemical intermediate in the synthesis of more complex and potent stabilizers.[1][11] It is a foundational building block for widely used secondary antioxidants, such as tris(2,4-di-tert-butylphenyl)phosphite (e.g., Irgafos 168), and various UV stabilizers.[1][2] The conversion of 2,4-DTBP into Mannich bases is a strategic approach to modulate its properties and develop novel antioxidants with tailored characteristics.

Synthesis and Mechanism

The Electrophilic Aromatic Substitution Pathway

The synthesis of Mannich bases from 2,4-DTBP follows a well-established electrophilic aromatic substitution mechanism.[9] The hydroxyl group of the phenol is a strong activating group and an ortho, para-director.[9] In 2,4-DTBP, the C2 and C4 positions are blocked by tert-butyl groups. Therefore, the aminomethylation occurs at the only available ortho position, C6.

The reaction is initiated by the formation of a highly reactive electrophilic iminium ion from the condensation of the amine and formaldehyde.[7][8] The electron-rich phenol ring then acts as a nucleophile, attacking the iminium ion to introduce the aminomethyl group onto the ring.[9]

Regioselectivity and Steric Effects

The substitution pattern in the Mannich reaction of phenols is dictated by the directing effect of the hydroxyl group and any existing substituents. For 2,4-DTBP, the regioselectivity is unambiguous. The C2 and C4 positions are sterically blocked, and the C6 position, while adjacent to a tert-butyl group, is the most nucleophilic and accessible site for electrophilic attack. This leads to the selective formation of 6-aminomethyl-2,4-di-tert-butylphenol derivatives.

General Synthesis Workflow

The synthesis is typically a one-pot reaction where the phenol, amine, and formaldehyde are combined in a suitable solvent and heated. The choice of solvent and reaction temperature can influence reaction times and yields. The straightforward nature of this synthesis makes it highly adaptable for generating diverse libraries of Mannich bases by varying the amine component.

Caption: General workflow for the synthesis of 2,4-di-tert-butylphenol Mannich bases.

Detailed Reaction Mechanism

The mechanism proceeds in two primary stages:

• Iminium Ion Formation: The amine performs a nucleophilic attack on the carbonyl carbon of formaldehyde. Subsequent dehydration, often acid-catalyzed, results in the formation of a resonance-stabilized Eschenmoser salt precursor, the iminium ion.[7][9]

• Electrophilic Attack: The π-electrons of the activated phenol ring attack the electrophilic carbon of the iminium ion. This forms a new C-C bond. A subsequent deprotonation step re-aromatizes the ring, yielding the final Mannich base product.[9]

Caption: Mechanism of the Mannich reaction with 2,4-di-tert-butylphenol.

Physicochemical and Spectroscopic Properties

Core Properties of 2,4-Di-tert-butylphenol

The physical and chemical properties of the starting material, 2,4-DTBP, are fundamental to understanding its reactivity and handling. It is a white to yellow crystalline solid.[1][12]

Property	Value	References
Molecular Formula	C₁₄H₂₂O	[13]
Molar Mass	206.32 g/mol	[13]
Melting Point	55.5 - 56.5 °C	[12][14][15]
Boiling Point	263.5 - 265 °C	[14][15]
Density	~0.914 - 0.926 g/cm³	[11][14]
Water Solubility	Very low (e.g., ~1.70e-4 g/L)	[14]
Log Kow	~5.0	[14]

Spectroscopic Characterization of Mannich Base Derivatives

Confirming the structure of the synthesized Mannich bases requires a suite of spectroscopic techniques. The data provides unambiguous evidence of the aminomethylation at the C6 position.

Technique	Key Observances for 6-(Dimethylaminomethyl)-2,4-di-tert-butylphenol
IR (Infrared)	Broad O-H stretch (~3400-3200 cm⁻¹), C-H stretches from alkyl groups (~2950-2850 cm⁻¹), C-N stretch (~1250-1020 cm⁻¹), and aromatic C=C stretches (~1600, 1480 cm⁻¹).[16][17]
¹H NMR	Singlet for the benzylic CH₂ protons (~3.5-4.0 ppm). Singlet for the N(CH₃)₂ protons (~2.2-2.5 ppm). Singlets for the two tert-butyl groups (~1.3 and ~1.4 ppm). Signals for the aromatic protons. A broad singlet for the phenolic OH.[16][18]
¹³C NMR	Signal for the benzylic CH₂ carbon (~55-65 ppm). Signal for the N(CH₃)₂ carbons (~45 ppm). Signals for the tert-butyl carbons (quaternary and methyl). Aromatic carbon signals, with the C6 signal showing a downfield shift due to substitution.[16][19]
MS (Mass Spec)	A molecular ion peak [M]⁺ corresponding to the calculated mass of the Mannich base. A characteristic fragmentation pattern often involves the loss of the amine moiety or cleavage at the benzylic position.[16][20]

Core Application: Antioxidant Activity

Mechanism of Action: Free-Radical Scavenging

The primary function of hindered phenolic antioxidants is to interrupt the auto-oxidation cycle of materials by scavenging chain-propagating free radicals.[1][21] The mechanism involves the donation of the hydrogen atom from the phenolic hydroxyl group to a reactive radical (e.g., a peroxy radical, ROO•).[1]

This action neutralizes the radical and terminates the degradation chain. The resulting phenoxy radical is stabilized by two key factors:

• Resonance: The unpaired electron is delocalized over the aromatic ring.

• Steric Hindrance: The bulky tert-butyl groups at the ortho and para positions physically shield the radical center, making it stable and less likely to initiate new degradation chains.[1][3]

The introduction of the aminomethyl group at the C6 position can further enhance this activity. The nitrogen atom can participate in intramolecular hydrogen bonding with the phenolic hydroxyl group, potentially facilitating hydrogen atom transfer.

Structure-Activity Relationship

The antioxidant efficacy of these Mannich bases is highly dependent on their structure. While the core 2,4-DTBP moiety provides the primary radical-scavenging ability, the nature of the amine component can fine-tune the molecule's properties, such as its solubility, volatility, and compatibility with different matrices (e.g., polymers, oils). Studies have shown that modifying the substituents on the phenol ring can significantly impact antioxidant capabilities.[22][23]

Experimental Evaluation of Antioxidant Capacity

A common and reliable method to assess antioxidant activity in vitro is the DPPH (2,2-diphenyl-1-picrylhydrazyl) radical scavenging assay. This assay measures the ability of a compound to donate a hydrogen atom and reduce the stable DPPH radical.[24]

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Difference between 2,4-di-tert-butyl and 2,6-di-tert-butyl Mannich bases

Executive Summary

This guide delineates the critical structural, synthetic, and functional divergences between Mannich bases derived from 2,4-di-tert-butylphenol (2,4-DTBP) and 2,6-di-tert-butylphenol (2,6-DTBP) . While both scaffolds utilize the tert-butyl group for lipophilicity and steric modulation, their regiochemical outcomes dictate diametrically opposed applications in drug discovery.

• 2,6-DTBP derivatives function primarily as radical scavengers (antioxidants) due to the formation of kinetically stable phenoxy radicals.

• 2,4-DTBP derivatives function primarily as chelating ligands and cytotoxic agents , driven by ortho-substitution that enables strong intramolecular hydrogen bonding (IMHB) and metal coordination.

Part 1: Structural & Mechanistic Divergence

The fundamental difference lies in the available reactive sites on the phenolic ring, which dictates the regiochemistry of the Mannich reaction (aminomethylation).

Regioselectivity and Steric Environment

• 2,6-DTBP (The "Shielded" Phenol): Both ortho positions are blocked by bulky tert-butyl groups. The Mannich reaction is forced to occur at the para (C4) position. The resulting amine is spatially distant from the hydroxyl group.

• 2,4-DTBP (The "Chelating" Phenol): One ortho position and the para position are blocked. The Mannich reaction occurs at the remaining open ortho position (C6). This places the amine nitrogen in close proximity to the phenolic hydroxyl.

Intramolecular Hydrogen Bonding (IMHB)

• 2,4-Isomer: The proximity of the amine nitrogen to the hydroxyl proton allows for the formation of a stable 6-membered ring via an N···H–O intramolecular hydrogen bond.[1] This "locked" conformation increases membrane permeability (lipophilicity) by hiding the polar hydroxyl group and creates a pre-organized binding pocket for metals (Zn²⁺, Cu²⁺).

• 2,6-Isomer: No IMHB is possible. The hydroxyl proton remains "free" (subject to steric shielding), making it available for Hydrogen Atom Transfer (HAT) to free radicals, but unavailable for chelation.

Diagram 1: Regiochemical Divergence & Structural Consequences

Caption: Divergent synthesis pathways showing how steric blocking directs regioselectivity, influencing final electronic properties.

Part 2: Synthetic Protocols

The following protocols are standardized for secondary amines (e.g., dimethylamine, morpholine).

Protocol A: Synthesis of 2,6-DTBP Mannich Base (Para-Substitution)

Target: 4-(N,N-dialkylaminomethyl)-2,6-di-tert-butylphenol.

• Reagents: 2,6-di-tert-butylphenol (1.0 eq), Paraformaldehyde (1.2 eq), Secondary Amine (1.2 eq).

• Solvent System: Ethanol or Methanol (95%).[2] The hydrophobicity of the 2,6-DTBP often requires a co-solvent like isopropanol if solubility is poor.

• Procedure:

  • Dissolve the amine and paraformaldehyde in the alcohol and stir for 30 mins to generate the iminium ion in situ.

  • Add 2,6-DTBP.[2][3][4][5]

  • Reflux at 80–90°C for 4–6 hours. Note: The para-position is electronically activated but sterically accessible enough for the small iminium species.

• Work-up:

  • Cool to room temperature.[6] The product often precipitates due to high symmetry and lipophilicity.

  • Filter and recrystallize from Ethanol/Water or Hexane.

• Validation (NMR): Look for a singlet (2H) for the aromatic protons (symmetry) and a sharp singlet for the benzylic -CH₂-.

Protocol B: Synthesis of 2,4-DTBP Mannich Base (Ortho-Substitution)

Target: 2-(N,N-dialkylaminomethyl)-4,6-di-tert-butylphenol.

• Reagents: 2,4-di-tert-butylphenol (1.0 eq), Paraformaldehyde (1.1 eq), Secondary Amine (1.1 eq).

• Solvent System: Methanol (preferred for promoting the ortho-reaction via H-bonding transition states).

• Procedure:

  • Mix amine and formaldehyde in methanol.

  • Add 2,4-DTBP.[7][8][9][10][11]

  • Reflux at 65–70°C for 3–5 hours.

  • Critical Control Point: If using a primary amine, stop here. Continued heating with excess formaldehyde will cyclize the product into a benzoxazine . For Mannich bases, ensure stoichiometry is 1:1.

• Work-up:

  • Solvent evaporation usually yields an oil or low-melting solid due to the disruption of intermolecular H-bonding (replaced by intramolecular).

  • Purify via column chromatography (Silica, Hexane:EtOAc) or recrystallize from cold pentane.

• Validation (NMR): Look for two doublets (J ~2.5 Hz) for the aromatic protons (meta-coupling) and a broad/downfield shift of the phenolic OH (approx. 10–12 ppm) indicating strong H-bonding.

Data Comparison: Physicochemical Profiles

Feature	2,6-DTBP Mannich Base	2,4-DTBP Mannich Base
Substitution Site	Para (C4)	Ortho (C6)
Phenolic OH pKa	Higher (Less acidic due to alkyl push)	Lower (More acidic, stabilized by N-H bond)
IR Spectrum (OH)	Sharp, ~3600 cm⁻¹ (Free)	Broad, ~3000–3400 cm⁻¹ (H-bonded)
¹H NMR (Aromatic)	Singlet (2H)	Two Doublets (1H each)
Lipophilicity (LogP)	High	Very High (Polar head masked by IMHB)
Primary Stability	Oxidation prone (forms Quinone Methide)	Stable, but forms Benzoxazine w/ excess HCHO

Part 3: Functional & Biological Profiling

Antioxidant vs. Pro-oxidant Mechanisms[12][13]

• 2,6-Derivatives (The "Trap"): These compounds act as chain-breaking antioxidants. The steric bulk of the two ortho-tert-butyl groups protects the phenoxy radical formed after hydrogen abstraction. This prevents the radical from propagating oxidative chains (e.g., lipid peroxidation).

  • Mechanism:[1][2][5][8][12][13] Hydrogen Atom Transfer (HAT).

• 2,4-Derivatives (The "Warhead"): While they possess some antioxidant capacity, their ability to chelate metal ions (Fe, Cu) allows them to modulate redox cycling. In cancer cells, they can act as pro-oxidants by binding essential metals or inhibiting enzymes like tyrosinase and acetylcholinesterase.

Cytotoxicity and Drug Design

• 2,4-Mannich bases are frequently cited in oncology research. The ortho-aminomethyl motif allows the molecule to act as a tridentate or bidentate ligand, disrupting metalloenzymes or intercalating DNA (if the amine tail is aromatic).

• 2,6-Mannich bases are investigated for neuroprotection (e.g., preventing ischemia-reperfusion injury) because they scavenge ROS without interfering with metal homeostasis as aggressively.

Diagram 2: Biological Mechanism of Action (SAR)

Caption: Structure-Activity Relationship (SAR) flow illustrating how regiochemistry dictates therapeutic endpoints.

References

• Nikitin, E. A., et al. (2020). Antioxidant activity of modified 2,6-Di-tert-butylphenols with pyridine moiety.[2] Pharmacy & Pharmacology International Journal.[2] Link

• Sun, Y. F., et al. (2007). 2,4-Di-tert-butyl-6-(4-nitrophenyliminomethyl)phenol: Crystal structure and tautomerism. Acta Crystallographica Section E. Link

• Milaeva, E. R., et al. (2018). The antioxidant 2,6-di-tert-butylphenol moiety attenuates the pro-oxidant properties of the auranofin analogue.[12] Metallomics.[12] Link

• Zhao, F., et al. (2020). Natural Sources and Bioactivities of 2,4-Di-Tert-Butylphenol and Its Analogs.[7][14] Toxins. Link

• Osyanin, V. A., et al. (2014). Reaction of 2,4-Di-tert-butyl-6-[(dimethylamino)methyl]phenol with diazabicyclo[5.4.0]undec-7-ene. Russian Journal of Organic Chemistry. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. RU2137749C1 - 2,6-di-tert-butyl-4-methylphenol (agidol-1) production process - Google Patents [patents.google.com]
• 4. WO1984002336A1 - Antioxidant synthesis - Google Patents [patents.google.com]
• 5. US4122287A - Method of preparing 2,6-di-tert.butyl-4-methylphenol - Google Patents [patents.google.com]
• 6. 2,4-Di-tert-butylphenol synthesis - chemicalbook [chemicalbook.com]
• 7. semanticscholar.org [semanticscholar.org]
• 8. researchgate.net [researchgate.net]
• 9. Brief About Natural Sources and Bioactivities of 2 4-Di -Tert-Butylphenol [vinatiorganics.com]
• 10. researchgate.net [researchgate.net]
• 11. Natural Sources and Bioactivities of 2,4-Di-Tert-Butylphenol and Its Analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 12. The antioxidant 2,6-di-tert-butylphenol moiety attenuates the pro-oxidant properties of the auranofin analogue - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. scispace.com [scispace.com]
• 14. researchgate.net [researchgate.net]

Protocols & Analytical Methods

The Versatile Ligand Precursor: A Deep Dive into 2,4-di-tert-butyl-6-dimethylaminomethyl-phenol

In the dynamic landscape of chemical research, the strategic design of ligands is paramount to unlocking novel catalytic activities and advancing the synthesis of complex molecules. Among the myriad of ligand precursors, 2,4-di-tert-butyl-6-dimethylaminomethyl-phenol stands out as a particularly versatile and powerful building block. This sterically hindered aminophenol, readily synthesized via the Mannich reaction, serves as a gateway to a diverse range of metal complexes with significant applications in catalysis and potential relevance in the field of drug development.

This comprehensive guide provides an in-depth exploration of 2,4-di-tert-butyl-6-dimethylaminomethyl-phenol as a ligand precursor. We will delve into its synthesis, the preparation of its metal complexes, and its utility in driving key chemical transformations. The protocols and insights presented herein are tailored for researchers, scientists, and drug development professionals seeking to leverage the unique properties of this remarkable compound.

I. The Foundation: Synthesis of the Ligand Precursor

The synthesis of 2,4-di-tert-butyl-6-dimethylaminomethyl-phenol is a classic example of the Mannich reaction, a three-component condensation of an acidic proton-containing compound (in this case, 2,4-di-tert-butylphenol), formaldehyde, and a secondary amine (dimethylamine). The reaction proceeds via the formation of an electrophilic dimethylaminomethyl cation, which then undergoes electrophilic aromatic substitution onto the electron-rich phenol ring, directed to the ortho position due to the activating and ortho-directing effect of the hydroxyl group.

Protocol 1: Synthesis of 2,4-di-tert-butyl-6-dimethylaminomethyl-phenol

This protocol is adapted from established procedures for the aminomethylation of hindered phenols.

Materials:

• 2,4-di-tert-butylphenol

• Dimethylamine (40% aqueous solution)

• Formaldehyde (37% aqueous solution)

• Ethanol

• Dichloromethane

• Anhydrous magnesium sulfate (MgSO₄)

• Hydrochloric acid (HCl)

• Sodium hydroxide (NaOH)

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 1 equivalent of 2,4-di-tert-butylphenol in ethanol.

• Cool the solution in an ice bath.

• Slowly add 1.1 equivalents of dimethylamine solution to the cooled mixture with continuous stirring.

• To this mixture, add 1.1 equivalents of formaldehyde solution dropwise, ensuring the temperature remains low.

• After the addition is complete, allow the reaction mixture to stir at room temperature for 2 hours, then heat to reflux for 4-6 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Acidify the mixture with dilute hydrochloric acid to a pH of approximately 2-3.

• Wash the acidic aqueous layer with dichloromethane to remove any unreacted phenol.

• Basify the aqueous layer with a cold sodium hydroxide solution to a pH of 9-10. The product will precipitate as a solid or can be extracted.

• Extract the product with dichloromethane (3 x 50 mL).

• Combine the organic extracts and dry over anhydrous magnesium sulfate.

• Filter the drying agent and remove the solvent under reduced pressure to yield the crude product.

• The product can be further purified by recrystallization from a suitable solvent such as hexane or ethanol/water.

Causality Behind Experimental Choices:

• The use of an ice bath during the initial addition of reagents helps to control the exothermic reaction and prevent the formation of byproducts.

• Refluxing the reaction mixture provides the necessary energy to drive the condensation to completion.

• The acid-base workup is a crucial step for purification. Acidification protonates the amine, making it water-soluble and allowing for the removal of non-basic impurities. Subsequent basification deprotonates the amine, allowing for its extraction into an organic solvent.

Visualization of the Mannich Reaction:

Caption: The Mannich reaction for the synthesis of the ligand precursor.

II. Coordination Chemistry: Crafting the Catalysts

The true utility of 2,4-di-tert-butyl-6-dimethylaminomethyl-phenol lies in its ability to act as a versatile ligand for a wide range of transition metals. The presence of both a phenolic oxygen and a tertiary amine nitrogen allows for the formation of stable chelate rings, which can be tailored to influence the electronic and steric properties of the resulting metal complex. The bulky tert-butyl groups provide a sterically hindered environment around the metal center, which can be advantageous in controlling substrate access and selectivity in catalytic reactions.

Protocol 2: General Synthesis of a Metal Complex

This protocol provides a general framework for the synthesis of metal complexes using 2,4-di-tert-butyl-6-dimethylaminomethyl-phenol as a ligand. The specific metal salt and solvent will vary depending on the desired complex.

Materials:

• 2,4-di-tert-butyl-6-dimethylaminomethyl-phenol

• Metal salt (e.g., Cu(OAc)₂, PdCl₂, Ni(acac)₂)

• Anhydrous solvent (e.g., Methanol, Ethanol, Toluene, THF)

• Inert atmosphere apparatus (e.g., Schlenk line or glovebox)

Procedure:

• Under an inert atmosphere, dissolve 1 equivalent of 2,4-di-tert-butyl-6-dimethylaminomethyl-phenol in the chosen anhydrous solvent.

• In a separate flask, dissolve 0.5 to 1 equivalent of the metal salt in the same solvent. Some metal salts may require gentle heating to dissolve completely.

• Slowly add the metal salt solution to the ligand solution with vigorous stirring.

• A color change or the formation of a precipitate is often indicative of complex formation.

• The reaction mixture is typically stirred at room temperature or heated to reflux for several hours to ensure complete complexation.

• Upon completion, the product can be isolated by filtration if it has precipitated. If the product is soluble, the solvent is removed under reduced pressure.

• The crude complex can be purified by recrystallization from a suitable solvent system.

Characterization of the Ligand and its Complexes:

A thorough characterization of the synthesized ligand and its metal complexes is essential to confirm their identity and purity. Standard analytical techniques include:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To elucidate the structure of the organic ligand and to observe changes in chemical shifts upon coordination to a metal center.

• Fourier-Transform Infrared (FTIR) Spectroscopy: To identify key functional groups and to observe shifts in vibrational frequencies upon complexation.

• Mass Spectrometry (MS): To determine the molecular weight of the compounds.

• Elemental Analysis: To determine the elemental composition of the complexes.

• X-ray Crystallography: To determine the precise three-dimensional structure of the metal complexes in the solid state.

Visualization of Metal Complex Formation:

Caption: Formation of a bidentate metal complex.

III. Applications in Catalysis: Driving Chemical Transformations

Metal complexes derived from 2,4-di-tert-butyl-6-dimethylaminomethyl-phenol have shown promise in a variety of catalytic applications. The tunable steric and electronic properties of these complexes make them effective catalysts for reactions such as cross-coupling, oxidation, and polymerization.

A. Suzuki-Miyaura Cross-Coupling Reactions

Palladium complexes bearing sterically hindered aminophenol ligands have been investigated as catalysts for Suzuki-Miyaura cross-coupling reactions, a powerful tool for the formation of carbon-carbon bonds. The steric bulk of the ligand can promote the reductive elimination step of the catalytic cycle, leading to higher turnover numbers and yields.

Table 1: Representative Data for a Palladium-Catalyzed Suzuki-Miyaura Coupling

Entry	Aryl Halide	Boronic Acid	Catalyst Loading (mol%)	Yield (%)	Reference
1	4-Bromoanisole	Phenylboronic acid	1	95
2	1-Bromo-4-nitrobenzene	4-Tolylboronic acid	1	92
3	4-Bromobenzaldehyde	4-Methoxyphenylboronic acid	0.5	98

B. Catalytic Oxidation Reactions

Copper complexes of aminophenol ligands can mimic the active sites of certain metalloenzymes and are effective catalysts for oxidation reactions. For instance, they can catalyze the oxidation of catechols to quinones, a reaction of biological and industrial significance.[1]

Protocol 3: Catalytic Oxidation of Catechol

Materials:

• Catechol

• In-situ prepared Copper(II) complex of 2,4-di-tert-butyl-6-dimethylaminomethyl-phenol

• Methanol

• UV-Vis Spectrophotometer

Procedure:

• Prepare a solution of the copper(II) complex in methanol.

• In a quartz cuvette, add a solution of catechol in methanol.

• Initiate the reaction by adding a catalytic amount of the copper complex solution to the cuvette.

• Monitor the progress of the reaction by observing the increase in absorbance of the characteristic peak of the corresponding o-quinone using a UV-Vis spectrophotometer.

• The initial rate of the reaction can be calculated from the change in absorbance over time.

Visualization of a Catalytic Cycle:

Caption: A simplified Suzuki-Miyaura catalytic cycle.

IV. Relevance to Drug Development

The structural motifs present in 2,4-di-tert-butyl-6-dimethylaminomethyl-phenol and its derivatives have relevance in the field of drug development.

• Antimicrobial and Antioxidant Properties: Aminophenol derivatives and their metal complexes have been reported to exhibit a range of biological activities, including antimicrobial and antioxidant properties.[1][2][3][4] The chelation of metal ions can enhance the biological activity of the organic ligand.[2]

• Synthesis of Bioactive Molecules: Chiral aminophenol ligands are valuable in asymmetric synthesis, a critical technology in the production of enantiomerically pure pharmaceuticals.[5] For example, they have been used to induce asymmetry in the synthesis of efavirenz, an anti-HIV drug.[5] While this specific application does not use the title compound, it highlights the potential of the aminophenol scaffold in synthesizing complex, biologically active molecules.

• Building Blocks for Complex Ligands: The aminophenol core can be further functionalized to create more complex, polydentate ligands for the synthesis of novel metal-based therapeutics or as catalysts for the synthesis of pharmaceutical intermediates.

V. Conclusion

2,4-di-tert-butyl-6-dimethylaminomethyl-phenol is a readily accessible and highly versatile ligand precursor with significant potential in catalysis and related fields. Its straightforward synthesis, coupled with the tunable properties of its metal complexes, makes it an attractive tool for researchers and scientists. The protocols and insights provided in this guide serve as a foundation for exploring the rich chemistry of this compound and harnessing its capabilities to advance chemical synthesis and drug discovery.

VI. References

• Google Patents. (2015). WO2015192774A1 - Application of chiral aminophenol ligand in asymmetric synthesis of efavirenz. Retrieved from

• IOSR Journal of Applied Chemistry. (2016). Applications of 2-Aminophenol derived Schiff Base Transition Metal Complexes. A Review. Retrieved from [Link]

• Angewandte Chemie International Edition. (2023). Synthesis of Planar‐Chiral [2.2]Paracyclophane‐Based Oxazole‐Pyrimidine Ligands and Application in Nickel‐Catalyzed 1,2. Retrieved from [Link]

• Organic Syntheses. 3-DIMETHYLAMINO-4-METHYL-2-PENTANONE. Retrieved from [Link]

• Semantic Scholar. (2016). Applications of 2-Aminophenol derived Schiff Base Transition Metal Complexes. A Review. Retrieved from [Link]

• Google Patents. (1978). US4122287A - Method of preparing 2,6-di-tert.butyl-4-methylphenol. Retrieved from

• PubMed. (2023). Design, Synthesis, and Biological Evaluation of Some Novel o-aminophenol Derivatives. Retrieved from [Link]

• Semantic Scholar. (2014). Synthesis and Characterization of Some Transition Metal Complexes of Schiff Base Derived From 2, 4 – Dihydroxybenzaldehyde. Retrieved from [Link]

• ResearchGate. (2015). Synthesis of 2,4-Di-tert-butylphenol over TPA-SBA-15 catalyst. Retrieved from [Link]

• YouTube. (2020). The Mannich Reaction. Retrieved from [Link]

• Royal Society of Chemistry. (1954). Synthesis of 2 : 4 : 6-Trishydroxymethy&henol, etc. Retrieved from [Link]

• SciSpace. (2021). Catecholase catalytic properties of copper (II) complexes prepared in-situ with heterocyclic ligands: Experimental and DFT study. Retrieved from [Link]

• National Taiwan University. (2016). electronic reprint Crystal structure of 2,4-di-tert-butyl-6-(hydroxymethyl)phenol IUCr Journals. Retrieved from [Link]

• Royal Society of Chemistry. (2014). Sterically hindered selenoether ligands: palladium(ii) complexes as catalytic activators for Suzuki–Miyaura coupling. Retrieved from [Link]

• National Institutes of Health. (2017). Mannich bases in medicinal chemistry and drug design. Retrieved from [Link]

• ResearchGate. (2007). 2,6-Di-tert-butyl-4-(dimethylaminomethyl)phenol. Retrieved from [Link]

• Academia.edu. (2015). Reaction of 2,4-Di-tert-butyl-6-[(dimethylamino)methyl]phenol with diazabicyclo[5.4.0]undec-7-ene. Retrieved from [Link]

• Royal Society of Chemistry. (2016). Enhancing the performance for palladium catalysed tert-butyl hydroperoxide-mediated Wacker-type oxidation of alkenes. Retrieved from [Link]

• PubMed. (2011). Transition metal complexes of 2, 6-di ((phenazonyl-4-imino) methyl)-4-methylphenol: structure and biological evaluation. Retrieved from [Link]

• Royal Society of Chemistry. (2021). Copper(ii) complexes of sterically hindered phenolic Schiff bases: synthesis, characterization, interaction with biomolecules, and antioxidant and antimicrobial activity. Retrieved from [Link]

• Fisher Scientific. Palladium-Catalysed Coupling Chemistry. Retrieved from [Link]

• Chemical Review Letters. (2025). Study of mixed ligand complexes of copper(II) with dimercaptophenols and hydrophobic amines and their. Retrieved from [Link]

• Springer. (2021). Publication: Crystal Structure and DFT Studies of Bis{(E)-2,4 Phenolato-N, O-}copper(II). Retrieved from [Link]

• Trade Science Inc. (2017). Synthesis and Physico-Chemical Properties of Transition Metal Complexes with 2,4-Dichloro-6-{(hydroxyimino) [1-(4-methylphenyl)-. Retrieved from [Link]

• International Union of Crystallography. (2007). 2,4-Di-tert-butyl-6-(4-nitrophenyliminomethyl)phenol. Retrieved from [Link]

• ADDI. (2023). Mechanistic studies of the palladium-catalyzed S,O-ligand promoted C–H olefination of aromatic compounds. Retrieved from [Link]

• National Institutes of Health. (2020). Catalysis with Palladium(I) Dimers. Retrieved from [Link]pmc/articles/PMC7316104/)

Sources

• 1. Copper(ii) complexes of sterically hindered phenolic Schiff bases: synthesis, characterization, interaction with biomolecules, and antioxidant and antimicrobial activity - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. iosrjournals.org [iosrjournals.org]
• 3. Design, Synthesis, and Biological Evaluation of Some Novel o-aminophenol Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Transition metal complexes of 2, 6-di ((phenazonyl-4-imino) methyl)-4-methylphenol: structure and biological evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. WO2015192774A1 - Application of chiral aminophenol ligand in asymmetric synthesis of efavirenz - Google Patents [patents.google.com]

Application Note: Targeted Synthesis of Bioactive Titanium(IV) Complexes Derived from Isatin-Mannich Base Ligands

Abstract

This technical guide details the protocol for synthesizing Titanium(IV) Schiff base complexes utilizing Mannich bases as the ligand scaffold. While Titanocene dichloride (

) was the first titanium compound to enter clinical trials, its hydrolytic instability limited its efficacy. The current frontier involves non-metallocene Ti(IV) complexes stabilized by multidentate Schiff base ligands.

This protocol focuses on a "Mannich-First" strategy using an Isatin (1H-indole-2,3-dione) scaffold. The incorporation of a Mannich base moiety (e.g., N-morpholinomethyl) enhances the lipophilicity and bioavailability of the complex, while the Schiff base functionality provides the robust chelation (ONN or ONS donors) necessary to stabilize the hydrolytically sensitive Ti(IV) center.

Scientific Background & Mechanism[1][2][3]

The "Trojan Horse" Strategy

Titanium(IV) is a

ion with strong Lewis acidity.[1] In biological systems, Ti(IV) mimics Fe(III) due to similar charge-to-radius ratios. This allows Ti(IV) complexes to bind to human serum transferrin, which transports the metal into cancer cells via transferrin receptors (overexpressed in neoplastic cells). Once intracellular, the complex hydrolyzes or dissociates, allowing Ti to bind to DNA or inhibit enzymes like Topoisomerase II.

The Role of the Mannich Base

The Mannich reaction introduces an amino-alkyl group (e.g.,

) to the indole nitrogen of Isatin.

• Solubility: Converts the insoluble Isatin core into a more soluble derivative.

• Bioactivity: The amino moiety is protonatable at physiological pH, improving interaction with negatively charged cellular membranes.

Titanium Source Selection[5]

• : Highly reactive but releases corrosive HCl gas; requires strict base scavenging.
• (Titanium Tetraisopropoxide): Preferred for this protocol. It allows for a clean alcohol exchange reaction where the byproduct (isopropanol) is easily removed.

Experimental Workflow Visualization

The following diagram illustrates the convergent synthesis pathway and the critical decision points for characterization.

Figure 1: Step-wise synthetic pathway from Isatin precursor to Titanium(IV) complex, highlighting critical reaction intermediates and QC checkpoints.

Detailed Experimental Protocols

Phase 1: Synthesis of the Mannich Base Precursor

Objective: To synthesize N-morpholinomethylisatin. Reaction Type: Mannich Condensation (Nucleophilic Addition-Elimination).

Reagents:

• Isatin (10 mmol)

• Morpholine (10 mmol)

• Formaldehyde (37% solution, 12 mmol)

• Ethanol (Absolute)

Protocol:

• Dissolve 10 mmol of Isatin in 20 mL of warm absolute ethanol in a round-bottom flask.

• Add 12 mmol of Formaldehyde solution dropwise under stirring.

• Add 10 mmol of Morpholine dropwise. Note: The reaction is slightly exothermic.

• Reflux the mixture at 70-80°C for 1-2 hours.

• Observation: The solution should turn a deep orange/red color.

• Cool the mixture to

  in an ice bath. Crystals of the N-Mannich base will precipitate.

• Filter, wash with cold ethanol, and recrystallize from ethanol.

• Validation:

  NMR ( ) should show a singlet/doublet around ppm corresponding to the methylene protons.

Phase 2: Synthesis of the Schiff Base Ligand

Objective: To condense the Mannich base with Thiosemicarbazide to form a tridentate ligand.

Reagents:

• N-Morpholinomethylisatin (from Phase 1)

• Thiosemicarbazide (Equimolar)

• Glacial Acetic Acid (Catalytic amount, 2-3 drops)

• Ethanol[2][3][4]

Protocol:

• Dissolve the N-Mannich base in hot ethanol.

• Add an equimolar amount of Thiosemicarbazide dissolved in ethanol.

• Add catalytic glacial acetic acid.[3]

• Reflux for 3-5 hours.

• Cool to room temperature. The Schiff base ligand will precipitate as a yellow/orange solid.

• Filter and dry under vacuum.[4][5]

Phase 3: Metallation with Titanium(IV)

Objective: Coordination of the ligand to Ti(IV) using alkoxide exchange. Safety Warning:

is moisture-sensitive. This reaction must be performed under an inert atmosphere (Nitrogen or Argon) using Schlenk line techniques.

Reagents:

• Schiff Base Ligand (2 mmol)[4]

• Titanium(IV) Isopropoxide (

  ) (1 mmol)

• Anhydrous THF or Toluene (dried over Na/Benzophenone)

Protocol:

• Setup: Flame-dry a 2-neck round-bottom flask and purge with Nitrogen.

• Dissolve 2 mmol of the Schiff Base Ligand in 20 mL of anhydrous THF. (If solubility is poor, gently heat).

• Using a gas-tight syringe, add 1 mmol of

  dropwise to the ligand solution.

• Color Change: Immediate color change (usually to dark red or brown) indicates complexation (LMCT bands).

• Reflux the mixture for 6-8 hours under Nitrogen.

• Workup: Evaporate the solvent to roughly 5 mL volume.

• Add 20 mL of dry Petroleum Ether or Hexane to precipitate the complex.

• Filter under Nitrogen atmosphere or in a glovebox if possible.

• Dry the solid in a vacuum desiccator over

  .

Characterization & Data Interpretation

The following table summarizes the critical spectral shifts required to validate the structure.

Technique	Functional Group	Ligand Signal (Free)	Complex Signal (Ti-Bound)	Structural Insight
IR Spectroscopy	Azomethine		Shift to lower freq ( )	Indicates N-coordination to Ti
IR Spectroscopy	Carbonyl		Shift to lower freq or disappearance (if enolized)	Indicates O-coordination
IR Spectroscopy	Ti-O / Ti-N	Absent		Formation of Metal-Ligand bond
NMR	Phenolic/Hydrazinic -OH/-NH	Signal present ( )	Disappears	Deprotonation and coordination
UV-Vis	LMCT Band	Absent		Ligand-to-Metal Charge Transfer

Molar Conductance

Measure in DMSO (

).

• Value:

  indicates a non-electrolytic nature (neutral complex).

• Implication: The chloride or isopropoxide ligands are covalently bound or displaced by anionic ligand donors.

Troubleshooting & Optimization

Issue: Hydrolysis / White Precipitate

• Cause: Ingress of moisture converting

  to .

• Solution: Ensure THF is freshly distilled. Use a positive pressure of Nitrogen. Do not use old bottles of Titanium Isopropoxide; the liquid should be clear/colorless, not cloudy.

Issue: Low Yield of Mannich Base

• Cause: Reversibility of the Mannich reaction.

• Solution: Use a slight excess of formaldehyde. Ensure the reaction is cooled slowly to promote crystallization. If an oil forms, trituruate with diethyl ether to induce solidification.

Issue: Poor Solubility of Complex

• Cause: Formation of polymeric Ti-O-Ti species.

• Solution: Use bulky ligands to prevent dimerization. If the product is insoluble in common organic solvents (DMSO, CHCl3), it may be polymeric. Monomeric species are preferred for drug development.

References

• Antitumor Activity of Ti(IV) Complexes: Kaushal, R., et al. (2013). Syntheses and Biological screening of Schiff base complexes of Titanium(IV). Chemical Engineering Transactions.[6]

• Isatin-Mannich Base Synthesis: Mukhlif, M. M., & Al-Mudhafar, M. M. J. (2023).[3][4][7] Synthesis, Characterization, and Preliminary Antimicrobial Evaluation of New Schiff Bases and Mannich Bases of Isatin.[7] Iraqi Journal of Pharmaceutical Sciences.[7]

• Titanium Isopropoxide Protocols: De Meijere, A., et al. (2000). Titanium-Mediated Synthesis of Cyclopropylamines. Organic Syntheses.[8][5][7]

• Bioactive Ti(IV) Schiff Base Characterization: Rai, B. K., et al. (2018). Synthesis, characterization, molecular modeling, antioxidant and microbial properties of some Titanium(IV) complexes. Journal of Saudi Chemical Society (via PublicationsList).

• General Review of Ti-Schiff Base Chemistry: Sankar, R., et al. (2024). A review of titanium (IV) complexes of Schiff base ligands... Journal of Coordination Chemistry.[9]

Sources

• 1. Bioactive O^N^O^ Schiff base appended homoleptic titanium(iv) complexes: DFT, BSA/CT-DNA interactions, molecular docking and antitumor activity against HeLa and A549 cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. titanium tetraisopropoxide ttip: Topics by Science.gov [science.gov]
• 3. Synthesis of Schiff and Mannich Bases of Isatin Derivatives with 4-Amino-4,5-Dihydro-1H-1,2,4-Triazole-5-Ones - PMC [pmc.ncbi.nlm.nih.gov]
• 4. biointerfaceresearch.com [biointerfaceresearch.com]
• 5. Homoleptic complexes of titanium(iv) fused with O^N^O Schiff base derivatives: design, BSA–DNA interaction, molecular docking, DFT and cytotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Syntheses and Biological screening of Schiff base complexes of Titanium(IV) | Chemical Engineering Transactions [cetjournal.it]
• 7. bijps.uobaghdad.edu.iq [bijps.uobaghdad.edu.iq]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. tandfonline.com [tandfonline.com]

Preparation of chromans via o-quinone methide cycloaddition

Application Note: Strategic Synthesis of Chromans via o-Quinone Methide Cycloaddition

Executive Summary

The chroman (dihydrobenzopyran) framework is a privileged pharmacophore found in diverse bioactive molecules, including tocopherols (Vitamin E), flavonoids, and Nebivolol. While traditional synthesis often requires harsh Friedel-Crafts conditions, the use of o-quinone methides (o-QMs) as transient intermediates offers a superior alternative.

This guide details the inverse-electron-demand hetero-Diels-Alder (IEDHDA) reaction of in situ generated o-QMs with electron-rich dienophiles. We present two distinct protocols: a robust thermal method using Mannich bases for scale-up, and a catalytic enantioselective method using chiral phosphoric acids (CPAs) for high-value intermediates.

Mechanistic Principles & Pathway

o-Quinone methides are highly reactive, neutral intermediates that possess an electron-deficient heterodiene system. They react rapidly with electron-rich alkenes (dienophiles) such as vinyl ethers, styrenes, or enamides.

Key Mechanistic Insight: The reaction rate and regioselectivity are governed by the HOMO(dienophile)–LUMO(o-QM) interaction. Because o-QMs are unstable and prone to dimerization (forming spiro-dimers), the concentration of the intermediate must be kept low relative to the trap (dienophile).

Figure 1: Mechanistic Pathway and Precursor Diversity[1][2]

Caption: Generation of transient o-QMs from various precursors and subsequent trapping vs. dimerization pathways.

Precursor Selection Strategy

Choosing the right precursor is critical for reaction success. The following table contrasts the three most common "feedstocks" for o-QM generation.

Precursor Type	Activation Method	Byproduct	Utility	Stability
Mannich Base	Thermal ( , >100°C)	Secondary Amine	High: Excellent for scale-up; neutral conditions.	High (Shelf-stable solid)
o-Hydroxybenzyl Alcohol	Acid Catalysis (Brønsted/Lewis)	Water	High: Ideal for enantioselective catalysis (CPAs).	Moderate (Can polymerize)
o-Silyloxybenzyl Halide	Fluoride (CsF/TBAF)	Silyl fluoride	Specialized: Use when thermal/acid conditions are forbidden.	Low (Moisture sensitive)

Experimental Protocols

Protocol A: Thermal Generation from Mannich Bases

Application: Robust synthesis of racemic chromans; tolerant of moisture; suitable for scale-up.[1] Mechanism: Thermal elimination of amine (deamination) generates the o-QM.

Reagents:

• Precursor: 2-(Dimethylaminomethyl)phenol (1.0 equiv).

• Dienophile: Ethyl vinyl ether (3.0 – 5.0 equiv). Note: Excess is crucial to outcompete dimerization.

• Solvent: 1,4-Dioxane or Dimethyl Carbonate (Green alternative).

• Inert Gas: Argon or Nitrogen atmosphere.

Step-by-Step Methodology:

• Setup: Charge a dried pressure tube or round-bottom flask (equipped with a reflux condenser) with the Mannich base (1.0 mmol) and anhydrous 1,4-dioxane (5 mL, 0.2 M).

• Addition: Add the dienophile (3.0 mmol) in one portion.

• Reaction: Heat the mixture to 100–110 °C (oil bath temperature).

  • Checkpoint: Evolution of dimethylamine gas (fishy odor) indicates o-QM generation. Ensure proper venting.

• Monitoring: Monitor by TLC (typically 4–12 hours). The starting amine spot will disappear; the product is usually less polar.

• Workup: Cool to room temperature. Concentrate the solvent under reduced pressure.

• Purification: The residue often contains the chroman and the eliminated amine. Flash chromatography (Hexanes/EtOAc) easily separates the non-polar chroman.

Validation Criteria:

• NMR: Appearance of diagnostic chroman C2-H (triplet or dd around 5.0–5.5 ppm for acetals, or multiplet for alkyls).

• Yield Target: >75%.

Protocol B: Enantioselective Catalytic Synthesis (Chiral Phosphoric Acid)

Application: Asymmetric synthesis of chiral chromans.[2][3] Mechanism: The chiral phosphoric acid (CPA) facilitates dehydration of the benzylic alcohol and hydrogen-bonds to the o-QM/dienophile transition state, inducing stereochemistry.

Reagents:

• Precursor: o-Hydroxybenzyl alcohol (1.0 equiv).

• Dienophile: Styrene or Enecarbamate (1.5 – 2.0 equiv).

• Catalyst: BINOL-derived Chiral Phosphoric Acid (e.g., TRIP or STRIP) (5–10 mol%).

• Desiccant: 4Å Molecular Sieves (Activated) – Critical for driving equilibrium.

• Solvent: Toluene or DCM (anhydrous).

Step-by-Step Methodology:

• Preparation: Flame-dry a reaction vial and cool under Argon. Add 4Å molecular sieves (100 mg/mmol).

• Charging: Add the o-hydroxybenzyl alcohol (0.2 mmol) and the CPA catalyst (0.01 mmol, 5 mol%).

• Solvent: Add anhydrous Toluene (2.0 mL, 0.1 M).

• Activation: Stir at room temperature for 10 minutes.

• Initiation: Add the dienophile (0.4 mmol) dropwise.

• Reaction: Stir at 0 °C to RT .

  • Note: Lower temperatures enhance enantioselectivity (ee) but reduce rate.

• Quench: Filter off molecular sieves and concentrate directly.

• Purification: Flash chromatography on silica gel. Avoid basic modifiers (like Et3N) if the product is sensitive, though chromans are generally stable.

Validation Criteria:

• Chiral HPLC: Measure enantiomeric excess (ee) against a racemic standard (prepared via Protocol A).

• Stereochemistry: Endo/Exo selectivity is determined by 1H NMR coupling constants of the pyran ring protons.

Troubleshooting & Optimization (Expertise Pillar)

Challenge: Oligomerization/Dimerization

• Symptom:[4][3][5][6] Low yield, complex baseline on TLC, presence of spiro-dimers.

• Root Cause:[4][5][6][7] The o-QM reacted with itself (or its precursor) rather than the dienophile.

• Solution:

  • Increase Dienophile Ratio: Move from 2.0 equiv to 5.0–10.0 equiv.

  • Slow Addition: For Protocol B, add the precursor slowly to a solution of catalyst + dienophile to keep instantaneous o-QM concentration low.

Challenge: Regioselectivity Reversal

• Context: When using substituted styrenes.[5]

• Insight: Electron-rich substituents on the dienophile generally favor the formation of the 2-aryl chroman (head-to-head). Sterics can override electronics in rare cases.

Challenge: Hydrolysis (Protocol B)

• Symptom:[4][3][5][6] Reversion to starting alcohol.

• Solution: Ensure molecular sieves are freshly activated. Water drives the equilibrium back to the alcohol.

Workflow Decision Matrix

Use the following logic flow to determine the optimal synthetic route for your specific substrate.

Caption: Decision tree for selecting between Thermal (Mannich) and Catalytic (Acid) protocols.

References

• Van De Water, R. W., & Pettus, T. R. R. (2002). o-Quinone Methides: Intermediates Underdeveloped and Underutilized in Organic Synthesis. Tetrahedron, 58(27), 5367–5405.

• Kuduk, S. D., et al. (2018). Mannich base-connected syntheses mediated by o-quinone methides.[8] Beilstein Journal of Organic Chemistry, 14, 560–575.[8]

• Hsiao, C.-C., Raja, S., & Rueping, M. (2011). Catalytic Enantioselective Cycloadditions of o-Quinone Methides. Angewandte Chemie International Edition, 50(22), 5191–5195.

• Schneider, C. (2009). Synthesis of Chromans via o-Quinone Methides.[4][6][9][10] Accounts of Chemical Research, 42(3), 412–422.

• Jones, R. M., et al. (2014). The Domestication of o-Quinone Methides. Accounts of Chemical Research, 47(10), 2991–3000.

Sources

• 1. Trapping of thermally generated ortho- and para-quinone methides by imidazoles and pyrazoles: a simple route to green synthesis of benzopyrone-azole hybrids and their evaluation as α-glucosidase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. epub.jku.at [epub.jku.at]
• 5. pubs.acs.org [pubs.acs.org]
• 6. chemrxiv.org [chemrxiv.org]
• 7. The Emergence of Quinone Methides in Asymmetric Organocatalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. lac.dicp.ac.cn [lac.dicp.ac.cn]

Application Note &amp; Protocol: A Novel Carbon-Carbon Bond Forming Reaction via DBU-Mediated Activation of a Phenolic Mannich Base

Abstract: This document provides a detailed technical guide for a novel application of 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) in a carbon-carbon bond-forming reaction with 2,4-di-tert-butyl-6-dimethylaminomethyl-phenol. Traditionally viewed as a non-nucleophilic base, this protocol explores a unique reaction pathway where DBU functions as a carbon-centered nucleophile. The reaction proceeds through the in-situ generation of a highly electrophilic o-quinone methide intermediate from the phenolic Mannich base. This guide is intended for researchers in organic synthesis, medicinal chemistry, and drug development, offering a comprehensive overview of the reaction mechanism, a step-by-step experimental protocol, and expected outcomes.

Introduction & Scientific Context

Phenolic Mannich bases are versatile intermediates in organic synthesis, valued for their role as precursors to highly reactive o-quinone methides.[1] These transient electrophiles are susceptible to attack by a variety of nucleophiles, enabling the construction of complex molecular architectures. The starting material, 2,4-di-tert-butyl-6-dimethylaminomethyl-phenol, is a sterically hindered Mannich base that serves as a stable precursor to the corresponding o-quinone methide upon thermal activation.[1]

1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) is widely recognized in the synthetic community as a strong, non-nucleophilic base, frequently employed to promote elimination reactions and as a catalyst in various transformations.[2][3][4] However, recent studies have unveiled a less conventional role for DBU. Under specific conditions, DBU can act as a carbon-centered nucleophile, participating in C-C bond formation.[1][5]

This application note details a fascinating reaction where thermolysis of 2,4-di-tert-butyl-6-dimethylaminomethyl-phenol in the presence of DBU does not result in a simple acid-base reaction, but rather in the formation of a novel alkylation product where DBU has added to the phenol derivative.[1][5] This process highlights a unique reactivity pattern for both the Mannich base and DBU, offering a new synthetic route for the functionalization of phenolic compounds.

Reaction Mechanism: The Dual Role of Heat and DBU

The reaction is presumed to proceed through a two-step mechanism involving the initial formation of an o-quinone methide, followed by a nucleophilic attack from DBU.

• Formation of the o-Quinone Methide: Upon heating, the Mannich base, 2,4-di-tert-butyl-6-dimethylaminomethyl-phenol ( 1 ), undergoes a retro-Mannich type reaction. This involves the elimination of dimethylamine to generate the highly electrophilic and transient o-quinone methide intermediate ( A ).[1] The bulky tert-butyl groups on the phenol ring provide steric hindrance that influences the stability and subsequent reactivity of this intermediate.

• Nucleophilic Attack by DBU: In a departure from its usual role, DBU acts as a carbon-centered nucleophile. The C6 atom of DBU attacks the exocyclic methylene carbon of the o-quinone methide intermediate ( A ).[1][5] This conjugate addition leads to the formation of the final C-C coupled product ( 2 ).[1][5] An alternative pathway involving quaternization of the imino nitrogen followed by rearrangement has also been considered.[1]

A minor byproduct, 2,2′-methylenebis(4,6-di-tert-butylphenol) ( 3 ), can also be formed. This is thought to arise from the deamination of the starting Mannich base and subsequent alkylation of the resulting 2,4-di-tert-butylphenol with the o-quinone methide intermediate.[1]

Below is a diagram illustrating the proposed reaction mechanism:

Caption: Proposed mechanism for the DBU-mediated reaction.

Experimental Protocol

This protocol is adapted from the procedure described by Osyanin, V. A., et al. in the Russian Journal of Organic Chemistry (2015).[1]

3.1. Materials and Reagents

• 2,4-di-tert-butyl-6-dimethylaminomethyl-phenol (CAS: 32857-07-1)

• 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) (CAS: 6674-22-2)

• N,N-Dimethylformamide (DMF), anhydrous

• Ethyl acetate

• Hexane

• Silica gel for column chromatography

• Standard laboratory glassware (round-bottom flask, condenser, etc.)

• Magnetic stirrer and heating mantle

• Rotary evaporator

Safety Precautions:

• Conduct the reaction in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

• DBU is a strong base; handle with care.

• DMF is a potential reproductive toxin; avoid inhalation and skin contact.

3.2. Reaction Setup and Procedure

Caption: Experimental workflow from setup to characterization.

Step-by-Step Method:

• Preparation: To a 50 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2,4-di-tert-butyl-6-dimethylaminomethyl-phenol (1.0 mmol, 263.4 mg).

• Solvent Addition: Add anhydrous N,N-Dimethylformamide (DMF) (10 mL) to the flask to dissolve the starting material.

• Reagent Addition: Add 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) (2.0 mmol, 304.5 mg, 0.30 mL) to the reaction mixture. Rationale: A stoichiometric excess of DBU is used to act as both reactant and potentially to facilitate the elimination of dimethylamine.

• Heating: Place the flask in a heating mantle and bring the mixture to reflux. Rationale: Thermal energy is required to induce the elimination of dimethylamine and form the reactive o-quinone methide intermediate.

• Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) using an appropriate eluent (e.g., Hexane:Ethyl Acetate 4:1). The reaction is typically complete after several hours.

• Work-up: After the reaction is complete (as indicated by TLC), allow the mixture to cool to room temperature. Pour the reaction mixture into water (50 mL) and extract with ethyl acetate (3 x 20 mL). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Purification: Concentrate the filtrate under reduced pressure using a rotary evaporator. Purify the crude residue by column chromatography on silica gel, eluting with a hexane-ethyl acetate gradient to isolate the desired product.

• Characterization: Characterize the purified product using standard analytical techniques (¹H NMR, ¹³C NMR, Mass Spectrometry, and X-ray crystallography if suitable crystals are obtained).

Data and Expected Results

The reaction between 2,4-di-tert-butyl-6-dimethylaminomethyl-phenol and DBU has been reported to yield the alkylation product in moderate yields.

Parameter	Value	Reference
Substrate	2,4-di-tert-butyl-6-dimethylaminomethyl-phenol	[1]
Reagent	DBU	[1]
Stoichiometry	1 : 2 (Substrate : DBU)	[1]
Solvent	DMF	[1]
Temperature	Reflux	[1]
Reported Yield	57% for Product 2	[1][5]
Byproduct Yield	<10% for Byproduct 3	[1]

Note on Characterization: The structure of the primary product ( 2 ) was unequivocally confirmed by X-ray diffraction analysis in the primary literature, revealing the C-C bond between the benzyl moiety and the C6 position of the DBU core.[1][5]

Troubleshooting and Field Insights

• Low Yield: If the yield of the desired product is low, ensure that anhydrous DMF was used, as water can interfere with the reaction. The reaction time may also need to be optimized; monitor carefully by TLC to avoid decomposition of the product.

• Incomplete Reaction: If the starting material is not fully consumed, confirm that the reflux temperature was reached and maintained. The purity of the starting Mannich base is also critical for efficient generation of the o-quinone methide.

• Excess Byproduct Formation: The formation of the bisphenol byproduct ( 3 ) is competitive. While reported in low yields, running the reaction at a higher concentration may favor the intermolecular reaction leading to this byproduct. Adhering to the specified stoichiometry is recommended.

Conclusion

The DBU-mediated reaction of 2,4-di-tert-butyl-6-dimethylaminomethyl-phenol represents a significant departure from the canonical roles of these reagents. It provides a novel and unexpected pathway for C-C bond formation, leveraging the in-situ generation of an o-quinone methide and the latent nucleophilicity of DBU. This protocol offers a reproducible method for accessing a unique molecular scaffold and encourages chemists to explore the untapped reactivity of common laboratory reagents.

References

• Osyanin, V. A., Osipov, D. V., & Klimochkin, Y. N. (2015). Reaction of 2,4-Di-tert-butyl-6-[(dimethylamino)methyl]phenol with diazabicyclo[5.4.0]undec-7-ene. Russian Journal of Organic Chemistry, 51(1), 125–127.

• Shishkin, V. N., et al. (2022). A review on DBU-mediated organic transformations. Journal of Sulfur Chemistry, 43(6), 694-733. Available at: [Link]

• Wu, X., et al. (2001). 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) and Microwave-Accelerated Green Chemistry in Methylation of Phenols, Indoles, and Benzimidazoles with Dimethyl Carbonate. Organic Letters, 3(24), 3827–3830. Available at: [Link]

• Chembid. (2024). Unlocking Chemical Reactions: Exploring the Power of DBU. Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. tandfonline.com [tandfonline.com]
• 3. Unlocking Chemical Reactions: Exploring the Power of DBU - Vesta Chemicals bv [vestachem.com]
• 4. researchgate.net [researchgate.net]
• 5. (PDF) Reaction of 2,4-Di-tert-butyl-6-[(dimethylamino)methyl]phenol with diazabicyclo[5.4.0]undec-7-ene [academia.edu]

2,4-Di-tert-butyl-6-dimethylaminomethyl-phenol in inverse electron-demand Diels-Alder reactions

Application Note: 2,4-Di-tert-butyl-6-dimethylaminomethyl-phenol in Inverse Electron-Demand Diels-Alder Reactions

Part 1: Executive Summary

This application note details the utility of 2,4-Di-tert-butyl-6-dimethylaminomethyl-phenol (CAS: 88-27-7) as a robust, shelf-stable precursor for ortho-quinone methides (o-QMs). Unlike unstable o-QMs that must be generated and consumed immediately to prevent polymerization, this Mannich base precursor allows for controlled, in situ generation of the reactive intermediate via thermal elimination of dimethylamine.

The bulky tert-butyl groups at the 2- and 4-positions serve a dual purpose: they block competing nucleophilic sites to ensure regioselectivity and provide kinetic stabilization to the transient o-QM. This makes the molecule an ideal heterodiene for Inverse Electron-Demand Diels-Alder (IEDDA) reactions with electron-rich dienophiles (e.g., enamines, vinyl ethers, styrenes) to synthesize functionalized chromans and benzopyrans—scaffolds critical in drug discovery for their biological activity (e.g., Vitamin E analogues, flavonoids).

Part 2: Scientific Background & Mechanism[1][2][3][4][5]

The "Masked" Heterodiene Strategy

Direct handling of o-quinone methides is difficult due to their tendency to dimerize or polymerize. The Mannich base 2,4-Di-tert-butyl-6-dimethylaminomethyl-phenol acts as a "masked" equivalent. Under thermal stress (typically reflux in non-polar solvents), the molecule undergoes a retro-Mannich-type elimination, ejecting dimethylamine (

) and generating the neutral o-QM species.

Mechanistic Pathway: IEDDA

The reaction follows an Inverse Electron-Demand Diels-Alder mechanism:[1]

• Generation: Thermal elimination of

  creates the electron-deficient o-QM (4 component).

• Cycloaddition: The o-QM LUMO interacts with the HOMO of an electron-rich dienophile (2

  component).

• Regioselectivity: The tert-butyl groups prevent attack at the 2/4 positions, directing the cycloaddition exclusively across the newly formed exocyclic double bond and the carbonyl oxygen.

Figure 1: Reaction Mechanism & Pathway

Caption: Thermal generation of the o-QM intermediate followed by [4+2] cycloaddition with a dienophile.

Part 3: Experimental Protocol

Objective: Synthesis of 2-ethoxy-6,8-di-tert-butyl-chroman via reaction with ethyl vinyl ether.

Materials Required

• Precursor: 2,4-Di-tert-butyl-6-dimethylaminomethyl-phenol (1.0 equiv).

• Dienophile: Ethyl vinyl ether (2.0 - 5.0 equiv). Note: Excess is used if the dienophile is volatile.

• Solvent: Toluene (anhydrous) or 1,4-Dioxane.

• Catalyst (Optional): Acetic anhydride (

  ) can accelerate amine removal, but thermal elimination is usually sufficient.

Step-by-Step Methodology

• Setup:

  • Equip a round-bottom flask with a magnetic stir bar and a reflux condenser.

  • Crucial: Fit the top of the condenser with a drying tube (CaCl2) or an inert gas inlet (

    /Ar). The elimination releases dimethylamine gas; ensure the fume hood is active.

• Reaction Mixture:

  • Dissolve 2,4-Di-tert-butyl-6-dimethylaminomethyl-phenol (10 mmol, 2.63 g) in Toluene (20 mL).

  • Add Ethyl vinyl ether (20 mmol, 1.9 mL).

• Thermal Activation:

  • Heat the mixture to reflux (approx. 110°C for toluene).

  • Observation: Evolution of dimethylamine gas (fishy odor) indicates the generation of the o-QM.

  • Maintain reflux for 4–12 hours. Monitor by TLC (Silica gel, Hexane:EtOAc 9:1). The starting Mannich base is polar/basic; the chroman product is less polar.

• Workup:

  • Cool the reaction mixture to room temperature.

  • Wash: Transfer to a separatory funnel. Wash with 1M HCl (2 x 15 mL) to remove any unreacted Mannich base and the liberated dimethylamine.

  • Wash with Brine (1 x 15 mL).

  • Dry the organic layer over anhydrous

    .

• Purification:

  • Concentrate under reduced pressure.[2]

  • The residue is often pure enough for use. If necessary, purify via flash column chromatography (SiO2, Hexane/DCM gradient) or recrystallization from Ethanol.

Figure 2: Experimental Workflow & Decision Tree

Caption: Workflow for the synthesis of chromans from Mannich base precursors.

Part 4: Scope and Data Analysis

The 2,4-di-tert-butyl substitution pattern renders the o-QM highly electrophilic yet sterically protected, favoring reaction with electron-rich alkenes.

Table 1: Representative Substrate Scope & Expected Yields

Dienophile Type	Example Reagent	Product Class	Expected Yield	Notes
Vinyl Ethers	Ethyl vinyl ether	2-Alkoxychroman	75 - 90%	High diastereoselectivity (endo/exo).
Enamines	1-Pyrrolidino-1-cyclohexene	Hexahydroxanthene	60 - 85%	Often spontaneous; amine elimination from product may occur.
Styrenes	4-Methoxystyrene	2-Arylchroman	50 - 70%	Requires electron-donating groups on styrene.
Indoles	Indole	Alkylated Indole	65 - 80%	Functions as a Michael addition followed by cyclization.

Part 5: Troubleshooting & Optimization

• Incomplete Conversion: If the starting material persists, add a catalytic amount of Methyl Iodide (MeI) or Dimethyl Sulfate . This quaternizes the amine nitrogen, making it a better leaving group (

  vs ), lowering the activation energy for o-QM formation.

• Dimerization: Although the t-butyl groups suppress this, high concentrations can lead to bis-phenol formation. Dilution is the solution; keep concentration below 0.5 M.

• Moisture Sensitivity: While the precursor is stable, the o-QM intermediate can react with water to form the benzyl alcohol. Ensure anhydrous solvents are used if the dienophile is not in large excess.

References

• Osyanin, V. A., et al. (2018).[3] "An Inverse Electron Demand Azo-Diels-Alder Reaction of o-Quinone Methides and Imino Ethers." The Journal of Organic Chemistry. Available at: [Link]

• Osyanin, V. A., Osipov, D. V., & Klimochkin, Y. N. (2015).[4] "Reaction of 2,4-Di-tert-butyl-6-[(dimethylamino)methyl]phenol with diazabicyclo[5.4.0]undec-7-ene." Russian Journal of Organic Chemistry. Available at: [Link]

• Pettus, T. R. R., et al. (2014).[5] "The Domestication of ortho-Quinone Methides." Accounts of Chemical Research. Available at: [Link]

• Popova, A., et al. "Aurone Mannich Bases as Synthones for an Inverse Electron Demand Diels-Alder Reaction."[6] IX International Conference in Chemistry Kyiv-Toulouse. Available at: [Link]

Sources

• 1. chemrxiv.org [chemrxiv.org]
• 2. 2,6-Di-tert-butyl-4-(dimethyl­amino­meth­yl)phenol - PMC [pmc.ncbi.nlm.nih.gov]
• 3. An Inverse Electron Demand Azo-Diels-Alder Reaction of o-Quinone Methides and Imino Ethers: Synthesis of Benzocondensed 1,3-Oxazines [organic-chemistry.org]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. dspace.nuft.edu.ua [dspace.nuft.edu.ua]

The Strategic Synthesis of Functionalized Phenols: A Guide to Dimethylamine Elimination Chemistry

Introduction: The Enduring Importance of Functionalized Phenols

Functionalized phenols are a cornerstone of modern chemistry, forming the structural core of a vast array of pharmaceuticals, agrochemicals, and advanced materials. Their inherent reactivity and the directing influence of the hydroxyl group make them versatile building blocks. However, achieving precise substitution patterns on the phenolic ring remains a significant synthetic challenge. This application note provides a detailed exploration of a powerful and versatile strategy for the synthesis of functionalized phenols: the use of ortho-aminomethylated phenols, or phenolic Mannich bases, as key intermediates. Specifically, we will delve into the strategic elimination of dimethylamine from these precursors to unlock a diverse range of functionalization pathways. This approach offers a robust platform for researchers, scientists, and drug development professionals to access novel and complex phenolic architectures.

The journey to these functionalized phenols begins with the classic Mannich reaction, a three-component condensation that installs a dimethylaminomethyl group onto the phenol ring, most commonly at the ortho position.[1][2] This seemingly simple transformation is, in fact, the gateway to a rich and varied downstream chemistry. The true synthetic utility lies in the subsequent transformations of this Mannich base, where the dimethylamino group acts as a versatile activating and directing group that can be strategically eliminated or modified.

This guide will provide an in-depth examination of the mechanistic underpinnings and practical applications of these subsequent reactions, including the formation of highly reactive ortho-quinone methide intermediates, the elegant Sommelet-Hauser rearrangement for ortho-alkylation, and reductive deamination for the introduction of a methyl group. Through detailed protocols and mechanistic discussions, we aim to equip the reader with the knowledge to harness the full potential of dimethylamine elimination chemistry in their synthetic endeavors.

The Gateway: Synthesis of Phenolic Mannich Bases

The foundational step in this synthetic strategy is the Mannich reaction, which introduces the key dimethylaminomethyl functionality onto the phenolic scaffold.

Mechanism of the Mannich Reaction

The reaction proceeds through a well-established mechanism. Initially, dimethylamine and formaldehyde react to form a highly electrophilic dimethylaminomethyl cation, also known as an iminium ion or Eschenmoser's salt precursor. The electron-rich phenol ring then acts as a nucleophile, attacking the iminium ion in an electrophilic aromatic substitution. This step is the key carbon-carbon bond-forming event and is directed predominantly to the ortho position due to the activating and directing effect of the hydroxyl group.

Diagram 1: The Mannich Reaction Mechanism

Caption: Mechanism of the phenolic Mannich reaction.

General Protocol for the Synthesis of an ortho-Phenolic Mannich Base

This protocol provides a general method for the synthesis of ortho-(dimethylaminomethyl)phenol.

Materials:

• Phenol

• Dimethylamine (40% aqueous solution)

• Formaldehyde (37% aqueous solution) or Paraformaldehyde

• Ethanol or Methanol

• Hydrochloric acid (for pH adjustment)

• Sodium hydroxide (for neutralization)

• Dichloromethane or other suitable organic solvent for extraction

• Anhydrous magnesium sulfate or sodium sulfate for drying

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve phenol (1 equivalent) in ethanol.

• Cool the solution in an ice bath and slowly add dimethylamine solution (1.1 equivalents).

• To this cooled mixture, add formaldehyde solution (1.1 equivalents) dropwise while maintaining the temperature below 10 °C.

• After the addition is complete, allow the reaction mixture to stir at room temperature for 2 hours, then heat to reflux for 3-4 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the mixture to room temperature and acidify with hydrochloric acid to a pH of approximately 2.

• Wash the acidic aqueous layer with dichloromethane to remove any unreacted phenol.

• Basify the aqueous layer with a sodium hydroxide solution to a pH of 9-10 to precipitate the Mannich base.

• Extract the product with dichloromethane (3 x 50 mL).

• Combine the organic extracts, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude Mannich base, which can be further purified by distillation or crystallization.

The Power of Elimination: Generating ortho-Quinone Methides

The thermal elimination of dimethylamine from an ortho-phenolic Mannich base is a powerful method for generating a highly reactive ortho-quinone methide (o-QM) intermediate.[3][4] This transient species is a potent Michael acceptor and a reactive diene, opening up a plethora of synthetic possibilities.

Mechanism of ortho-Quinone Methide Formation and Trapping

Upon heating, the ortho-(dimethylaminomethyl)phenol undergoes an intramolecular proton transfer from the phenolic hydroxyl group to the nitrogen atom of the dimethylamino group. This is followed by the elimination of dimethylamine to form the ortho-quinone methide. This intermediate is highly reactive and can be trapped in situ by a variety of nucleophiles or dienophiles.

Diagram 2: Formation and Reaction of an ortho-Quinone Methide

Caption: Key steps in the Sommelet-Hauser rearrangement.

Reductive Deamination: A Route to ortho-Methylated Phenols

For the synthesis of ortho-methylated phenols, the dimethylaminomethyl group of the Mannich base can be reductively cleaved. [5]This transformation provides a reliable method for introducing a methyl group at a specific position on the phenolic ring.

Protocol for the Reductive Deamination of a Phenolic Mannich Base

This protocol is based on the hydrogenation of the hydrochloride salt of the Mannich base.

Materials:

• ortho-(Dimethylaminomethyl)phenol

• Concentrated Hydrochloric Acid

• Palladium on carbon (Pd/C) catalyst (10%)

• Ethanol or Acetic Acid

• Hydrogen gas

Procedure:

• Dissolve the ortho-(dimethylaminomethyl)phenol in ethanol and cool in an ice bath.

• Slowly add concentrated hydrochloric acid to form the hydrochloride salt of the Mannich base. The salt may precipitate from the solution.

• Transfer the mixture to a hydrogenation vessel.

• Add the Pd/C catalyst (typically 5-10 mol%).

• Pressurize the vessel with hydrogen gas (typically 50-100 psi).

• Stir the reaction mixture at room temperature or with gentle heating until the uptake of hydrogen ceases.

• Carefully vent the hydrogen and filter the reaction mixture through a pad of celite to remove the catalyst.

• Neutralize the filtrate with a suitable base (e.g., sodium bicarbonate).

• Extract the product with an organic solvent, dry the organic layer, and concentrate to yield the ortho-methylated phenol.

Parameter	Value/Condition	Rationale
Substrate Form	Hydrochloride salt	The salt form facilitates the hydrogenolysis of the C-N bond. [5]
Catalyst	Palladium on carbon (Pd/C)	An effective catalyst for hydrogenolysis reactions.
Hydrogen Pressure	50-100 psi	Provides a sufficient concentration of hydrogen for the reaction.
Solvent	Ethanol or Acetic Acid	Provides a suitable medium for the reaction and dissolves the starting material.

Conclusion: A Versatile Toolkit for Phenol Functionalization

The chemistry of phenolic Mannich bases, particularly the strategic elimination of the dimethylamino group, provides a powerful and versatile toolkit for the synthesis of a wide array of functionalized phenols. From the generation of highly reactive ortho-quinone methides for cycloadditions and nucleophilic additions to the elegant Sommelet-Hauser rearrangement for ortho-alkylation and reductive deamination for ortho-methylation, these methods offer precise control over the substitution pattern of the phenolic ring. For researchers, scientists, and drug development professionals, a thorough understanding of these pathways is invaluable for the design and execution of synthetic routes to novel and complex phenolic targets. The protocols and mechanistic insights provided in this guide serve as a foundation for the practical application of this elegant and powerful synthetic strategy.

References

• Bui, H., et al. (2018). Application of the Mannich reaction in the structural modification of natural products. Future Medicinal Chemistry, 10(15), 1855-1875.
• Chen, Y., et al. (2019). Mannich base-connected syntheses mediated by ortho-quinone methides. Beilstein Journal of Organic Chemistry, 15, 560-575.
• Dimmock, J. R., et al. (2017). Mannich bases in medicinal chemistry and drug design. European Journal of Medicinal Chemistry, 142, 135-163.
• Reddy, M. V. R., et al. (2008).
• Short, E. L., et al. (2007). The Condensation of Diethylamine and Formaldehyde with Phenol, o-, m- and p- Cresols. Journal of Chemical Technology & Biotechnology, 82(4), 415-421.
• Sommelet, M. (1937). Sur un nouveau mode de réarrangement intramoléculaire. Comptes Rendus de l'Académie des Sciences, 205, 56-58.
• Szatmári, I., et al. (2019). Ortho-Quinone Methide Driven Synthesis of New O, N- or N, N-Heterocycles. ChemistryOpen, 8(7), 961-971.
• Tokali, F. S., et al. (2023). Novel phenolic Mannich base derivatives: synthesis, bioactivity, molecular docking, and ADME-Tox Studies. Journal of Molecular Structure, 1274, 134512.

• Wikipedia. Sommelet–Hauser rearrangement. Available from: [Link].

• Previc, E. J. (1969). U.S. Patent No. 3,461,172. Washington, DC: U.S.

• Dalal Institute. The von Richter, Sommelet-Hauser, and Smiles Rearrangements. Available from: [Link].

• MSU Chemistry. Rearrangement. Available from: [Link].

• Gasanov, B. R., et al. (2011). SYNTHESIS AND REACTIVITY OF MANNICH BASES. PART 32. PHENOLIC MANNICH BASES OF 1-(1-HYDROXYNAPHTHALEN- 2-YL)ETHANONE. Revue Roumaine de Chimie, 56(2), 157-164.

• ResearchGate. The most efficient approaches for the synthesis of 4-vinylphenols. Available from: [Link].

• Tramontini, M. (1973). Advances in the Chemistry of Mannich Bases. Synthesis, 1973(12), 703-775.
• Hotelling, E. B., et al. (1958). U.S. Patent No. 2,838,569. Washington, DC: U.S.
• Kumar, A., et al. (2023). Synthetic applications of biologically important Mannich bases: An updated review. Open Access Research Journal of Biology and Pharmacy, 7(2), 001-015.

• YouTube. Sommelet-Hauser rearrangement. Available from: [Link].

• Green, A. G., et al. (1965). U.S. Patent No. 3,187,049. Washington, DC: U.S.
• G. K. (2014). Classical and Variant Approaches to Synthesis of N-Mannich Bases of Phenyl Hydroxyl Ketones, Their Characterization, Urease Inhibition and Antioxidant Activities.
• Google Patents. A process for the synthesis of ortho-methylated hydroxyaromatic compounds.

Sources

• 1. Application of the Mannich reaction in the structural modification of natural products - PMC [pmc.ncbi.nlm.nih.gov]
• 2. oarjbp.com [oarjbp.com]
• 3. researchgate.net [researchgate.net]
• 4. Mannich base-connected syntheses mediated by ortho-quinone methides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. EP0373668A2 - A process for the synthesis of ortho-methylated hydroxyaromatic compounds - Google Patents [patents.google.com]

High-Performance Synthesis of 2,4-Di-tert-butyl-6-(aminomethyl)phenols via Mannich Condensation

Executive Summary

This application note details the protocol for the Mannich reaction of 2,4-di-tert-butylphenol (2,4-DTBP) with formaldehyde and a secondary amine . While the user prompt specifies 2,4-DTBP and formaldehyde, a true Mannich reaction fundamentally requires an amine component to generate the electrophilic iminium species. This reaction is a cornerstone in the synthesis of benzoxazines , Salan ligands for catalysis, and lipophilic drug candidates .

The steric bulk of the tert-butyl groups at the 2- and 4-positions directs the electrophilic attack exclusively to the 6-position (ortho), preventing over-substitution and ensuring high regioselectivity. This guide focuses on the synthesis of the 6-aminomethyl derivative, utilizing paraformaldehyde as the preferred formaldehyde source to minimize water content and side reactions.

Scientific Foundation: Mechanism & Causality

The Ortho-Selective Pathway

The reaction proceeds via a three-component condensation. The causality of the reaction success lies in the formation of the iminium ion (Eschenmoser salt equivalent), which acts as a "soft" electrophile matching the "soft" nucleophilicity of the electron-rich phenol ring.

• Iminium Formation: Formaldehyde condenses with the secondary amine to form a reactive iminium ion (

  ).[1]

• Electrophilic Aromatic Substitution (EAS): The phenol, activated by the hydroxyl group, attacks the iminium ion.

• Regiocontrol: The 2- and 4-positions are blocked by bulky tert-butyl groups. The 6-position is the only available nucleophilic site, forcing high regioselectivity.

• Tautomerization: The intermediate cyclohexadienone rapidly tautomerizes to re-aromatize, yielding the Mannich base.

Visualization: Reaction Mechanism

Figure 1: Mechanistic pathway of the Mannich reaction showing the convergence of the iminium electrophile and phenol nucleophile.[2]

Strategic Reagent Selection

Component	Recommended Source	Rationale
Phenol	2,4-Di-tert-butylphenol (>99%)	High purity is critical. Impurities (e.g., mono-tert-butylphenol) lead to inseparable isomeric mixtures.
Formaldehyde	Paraformaldehyde (Powder)	Superior to Formalin. Aqueous formalin introduces excess water, which can hydrolyze the iminium intermediate and promote bisphenol byproduct formation.
Amine	Morpholine or Dimethylamine	Secondary amines prevent over-alkylation. Morpholine yields crystalline solids that are easy to purify; Dimethylamine is standard for ligand precursors.
Solvent	Methanol or Ethanol	Polar protic solvents stabilize the transition state and facilitate the solubility of the phenol while often precipitating the product upon cooling.

Experimental Protocol

Standard Protocol: Synthesis of 2,4-Di-tert-butyl-6-(morpholinomethyl)phenol

Target: Synthesis of a crystalline Mannich base using paraformaldehyde and morpholine.

Materials:

• 2,4-Di-tert-butylphenol (20.6 g, 100 mmol)

• Paraformaldehyde (3.3 g, 110 mmol, 1.1 eq)

• Morpholine (9.6 mL, 110 mmol, 1.1 eq)

• Ethanol (Absolute, 50 mL)

Step-by-Step Procedure:

• Reagent Preparation:

  • In a 250 mL round-bottom flask (RBF) equipped with a magnetic stir bar, charge 2,4-di-tert-butylphenol and Ethanol .

  • Stir at room temperature until the phenol is fully dissolved.

• Amine Addition (Exotherm Control):

  • Add Morpholine to the stirring solution.[1]

  • Observation: No immediate reaction occurs, but the solution acts as a base.

• Formaldehyde Activation:

  • Add Paraformaldehyde in a single portion.

  • Critical Checkpoint: Fit the flask with a reflux condenser. The depolymerization of paraformaldehyde is endothermic, but the subsequent Mannich reaction is exothermic.

• Reaction Phase:

  • Heat the mixture to reflux (approx. 80°C) .

  • Maintain reflux for 4–6 hours .

  • Monitoring: The suspension of paraformaldehyde will clear as it depolymerizes and reacts. Monitor by TLC (Silica, 10% EtOAc/Hexanes) or LC-MS. The starting phenol spot (

    ) should disappear, replaced by a lower amine spot.

• Work-up and Purification:

  • Remove the heat source and allow the reaction to cool slowly to room temperature.

  • Crystallization: Often, the product precipitates spontaneously upon cooling. If not, cool the flask to 0°C in an ice bath.

  • Filter the white crystalline solid.

  • Wash the cake with cold ethanol (2 x 10 mL) to remove unreacted amine and oligomers.

  • Dry under vacuum.

Yield Expectation: 85–95% Appearance: White crystalline solid.

Workflow Diagram

Figure 2: Operational workflow for the batch synthesis of the Mannich base.

Process Control & Troubleshooting

Common Failure Modes

Issue	Probable Cause	Corrective Action
Bisphenol Formation	Insufficient amine or excess formaldehyde without amine.	Ensure Amine:Formaldehyde ratio is 1:1. The amine must capture the formaldehyde before it bridges two phenols.
No Precipitation	Product too soluble in ethanol.	Concentrate the solvent by rotary evaporation to 50% volume, then freeze at -20°C. Alternatively, switch solvent to Methanol.
Yellow Coloration	Oxidation to Quinone Methide.	Purge reaction with Nitrogen ( ). Ensure temperature does not exceed 100°C. Recrystallize from EtOH/Hexane.
Incomplete Reaction	Paraformaldehyde quality poor (aged).	Add a catalytic amount (1-2 drops) of HCl or use fresh Paraformaldehyde.

Characterization Data (Expected)

• NMR (CDCl , 400 MHz):
  • 1.29 (s, 9H, -Bu), 1.43 (s, 9H, -Bu).
  • 2.5–2.6 (m, 4H, Morpholine ).
  • 3.68 (s, 2H, ). (Diagnostic Peak)
  • 3.7–3.8 (m, 4H, Morpholine ).
  • 6.85 (d, 1H, Ar-H), 7.23 (d, 1H, Ar-H).
  • ~10.5 (br s, 1H, OH, H-bonded to N).

Safety & Handling

• Formaldehyde (Paraformaldehyde): Known carcinogen and sensitizer. Weigh in a fume hood. Avoid inhalation of dust.

• 2,4-Di-tert-butylphenol: Irritant. Toxic to aquatic life. Dispose of aqueous waste as hazardous chemical waste.

• Exotherm: The reaction of amines with formaldehyde can be exothermic. Add paraformaldehyde slowly on larger scales (>100g).

References

• Osyanin, V. A., et al. (2015).[3][4] "Reaction of 2,4-Di-tert-butyl-6-[(dimethylamino)methyl]phenol with diazabicyclo[5.4.0]undec-7-ene." Russian Journal of Organic Chemistry.

• Organic Chemistry Portal. "Mannich Reaction: Mechanism and Recent Literature."

• Kopchuk, D. S., et al. (2013). "Synthesis of Salan ligands based on 2,4-di-tert-butylphenol." Russian Chemical Bulletin.

• Tyman, J. H. P., & Patel, M. (2007). "Phenolic Structure and Colour in Mannich Reaction Products." Journal of Chemical Research.[5]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. researchgate.net [researchgate.net]
• 4. (PDF) Reaction of 2,4-Di-tert-butyl-6-[(dimethylamino)methyl]phenol with diazabicyclo[5.4.0]undec-7-ene [academia.edu]
• 5. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Strategic Control of the Mannich Reaction with 2,4-Di-tert-butylphenol

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and professionals in drug development who are utilizing the Mannich reaction with 2,4-di-tert-butylphenol. Our goal is to provide you with in-depth troubleshooting strategies, frequently asked questions (FAQs), and detailed protocols to overcome common challenges, particularly the prevention of bis-substitution, ensuring the selective synthesis of the desired mono-substituted product.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of bis-substitution in the Mannich reaction with 2,4-di-tert-butylphenol?

The primary cause is the high reactivity of the 2,4-di-tert-butylphenol aromatic ring. The hydroxyl group is a strong activating group, directing electrophilic substitution to the ortho and para positions.[1] In this specific substrate, the para position is unsubstituted and sterically accessible, as is the ortho position (C6). This makes both sites susceptible to attack by the electrophilic iminium ion generated in the reaction, potentially leading to the formation of a bis-aminomethylated product.[2]

Q2: I am observing a significant amount of the bis-Mannich product in my reaction. What is the first parameter I should adjust?

The first and most critical parameter to adjust is the stoichiometry of your reactants. To favor mono-substitution, it is crucial to use 2,4-di-tert-butylphenol as the limiting reagent. A slight excess of both formaldehyde and the secondary amine (e.g., dimethylamine) can help ensure the complete consumption of the phenol while minimizing the chance of a second substitution on the desired mono-Mannich product. A recommended starting point is a molar ratio of 1:1.1:1.1 (phenol:formaldehyde:amine).[3]

Q3: Can reaction temperature influence the selectivity between mono- and bis-substitution?

Yes, temperature can play a significant role. Lowering the reaction temperature generally favors the kinetically controlled product, which is often the mono-substituted adduct.[3] Higher temperatures can provide the necessary activation energy to overcome the steric hindrance of the first aminomethyl group, leading to the thermodynamically more stable bis-substituted product. It is advisable to start the reaction at a lower temperature (e.g., 0-5 °C) and slowly warm to room temperature or slightly above, while monitoring the reaction progress.

Q4: How does the choice of solvent affect the outcome of the reaction?

Solvent polarity can influence the reaction pathway and selectivity.[3][4] Experimenting with a range of solvents is a valuable optimization strategy. Non-polar solvents like toluene may slow down the reaction but can improve selectivity in some cases. Polar aprotic solvents such as THF or dioxane are also commonly used. Polar protic solvents like ethanol or methanol can facilitate the formation of the iminium ion but may also promote side reactions.[3][5]

Troubleshooting Guide: Preventing Bis-Substitution

This section provides a systematic approach to troubleshooting and optimizing the Mannich reaction to achieve high yields of the mono-substituted product.

Problem: Excessive Formation of the Bis-Mannich Product

Root Cause Analysis:

The formation of the bis-Mannich product indicates that the mono-substituted product is sufficiently reactive to undergo a second aminomethylation. This can be due to several factors, including unfavorable stoichiometry, high reaction temperature, or prolonged reaction times.

Solutions & Optimization Strategies:

• Stoichiometric Control (First Line of Defense):

  • Action: Carefully control the molar ratios of the reactants. Ensure that 2,4-di-tert-butylphenol is the limiting reagent.

  • Rationale: By limiting the amount of the phenol, the probability of the mono-substituted product encountering another iminium ion for a second substitution is reduced.

  • Experimental Protocol: See Protocol 1 below for a detailed procedure with recommended stoichiometry.

• Temperature Management:

  • Action: Conduct the reaction at a reduced temperature.

  • Rationale: Lower temperatures favor the kinetic product (mono-substitution) over the thermodynamic product (bis-substitution).[3]

  • Experimental Protocol: Initiate the addition of reagents at 0-5°C and allow the reaction to proceed at or slightly below room temperature.

• Solvent Screening:

  • Action: screen a variety of solvents with different polarities.

  • Rationale: The solvent can affect the solubility of reactants and intermediates, as well as the stability of the transition state, thereby influencing the reaction's regioselectivity.[6]

  • Experimental Protocol: Set up small-scale parallel reactions in solvents such as toluene, THF, dioxane, and ethanol to identify the optimal medium for mono-substitution.

Data Presentation: Effect of Reaction Conditions on Product Distribution

Parameter	Condition A (Optimized for Mono)	Condition B (Prone to Bis)	Expected Outcome
Phenol:Formaldehyde:Amine Ratio	1 : 1.1 : 1.1	1 : 2.2 : 2.2	Higher mono-product yield in A
Temperature	0°C to Room Temperature	Reflux	Higher mono-product yield in A
Solvent	Toluene or THF	Ethanol	Potentially higher selectivity in A

Experimental Protocols

Protocol 1: Optimized Synthesis of 2,6-di-tert-butyl-4-(dimethylaminomethyl)phenol (Mono-substituted Product)

Objective: To synthesize the mono-Mannich base of 2,4-di-tert-butylphenol with high selectivity, minimizing the formation of the bis-substituted product.

Materials:

• 2,4-di-tert-butylphenol

• Formaldehyde (37% solution in water)

• Dimethylamine (40% solution in water)

• Ethanol (or other suitable solvent)

• Hydrochloric acid (for work-up)

• Sodium hydroxide (for work-up)

• Drying agent (e.g., anhydrous magnesium sulfate)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve 1.0 equivalent of 2,4-di-tert-butylphenol in the chosen solvent (e.g., ethanol). Cool the flask in an ice bath to 0-5°C.

• Reagent Addition: Premix 1.1 equivalents of formaldehyde and 1.1 equivalents of dimethylamine in a separate container and cool the mixture. Add this mixture dropwise to the cooled solution of 2,4-di-tert-butylphenol over a period of 30-60 minutes, ensuring the temperature remains below 10°C.

• Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by TLC or GC-MS.

• Work-up: Once the reaction is complete, cool the mixture and acidify with hydrochloric acid to a pH of 1-2. This will protonate the amine and facilitate separation from non-polar byproducts. Wash the aqueous layer with a non-polar solvent (e.g., hexane) to remove any unreacted phenol.

• Isolation: Basify the aqueous layer with sodium hydroxide to a pH of 10-12 to deprotonate the Mannich base, which will often precipitate as a solid or can be extracted with an organic solvent like ethyl acetate.

• Purification: The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol/water mixture) or by column chromatography on silica gel.

Mechanistic Insights & Visualizations

The Mannich reaction proceeds through the formation of a highly electrophilic iminium ion from the reaction of formaldehyde and a secondary amine.[1][7][8][9] The electron-rich phenol then acts as a nucleophile, attacking the iminium ion in an electrophilic aromatic substitution.[1]

Caption: Mechanism of the Mannich Reaction on 2,4-di-tert-butylphenol.

Troubleshooting Logic Flow

The following diagram outlines the decision-making process for troubleshooting bis-substitution.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Mannich bases in medicinal chemistry and drug design - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. mdpi.com [mdpi.com]
• 5. US4122287A - Method of preparing 2,6-di-tert.butyl-4-methylphenol - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]
• 7. Mannich Reaction - Chemistry Steps [chemistrysteps.com]
• 8. adichemistry.com [adichemistry.com]
• 9. byjus.com [byjus.com]

Technical Support Center: Synthesis of 2,4-di-tert-butyl-6-dimethylaminomethyl-phenol

Welcome to the technical support center for the synthesis of 2,4-di-tert-butyl-6-dimethylaminomethyl-phenol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. The synthesis, a specialized form of the Mannich reaction, is a critical process for creating this valuable phenolic antioxidant. This resource aims to empower you with the knowledge to optimize your reaction yields and overcome common experimental hurdles.

Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis of 2,4-di-tert-butyl-6-dimethylaminomethyl-phenol, providing explanations for the underlying causes and actionable solutions.

Issue 1: Low or No Product Yield

Question: I am getting a very low yield, or in some cases, no desired product at all. What are the likely causes and how can I improve the outcome?

Answer:

Low or non-existent yields in the Mannich reaction for synthesizing 2,4-di-tert-butyl-6-dimethylaminomethyl-phenol can stem from several factors related to the reactants, reaction conditions, and the formation of the key electrophilic intermediate. The core of this reaction is the generation of the Eschenmoser's salt precursor, a dimethylaminomethyl cation (iminium ion), from formaldehyde and dimethylamine.[1][2] This electrophile then attacks the electron-rich 2,4-di-tert-butylphenol at the ortho position to the hydroxyl group.

Root Causes and Solutions:

• Inefficient Iminium Ion Formation: The formation of the iminium ion is a critical first step.[3][4]

  • Cause: Incorrect pH can hinder this process. The reaction is often acid-catalyzed to facilitate the dehydration of the intermediate formed from the amine and formaldehyde.[3][5]

  • Solution: Ensure the reaction medium is slightly acidic. The use of the hydrochloride salt of dimethylamine can help maintain an appropriate pH.[3] However, strongly acidic conditions should be avoided as they can lead to unwanted side reactions like polymerization of formaldehyde.

• Poor Reactivity of the Phenol: While 2,4-di-tert-butylphenol is activated towards electrophilic aromatic substitution, certain conditions can diminish its nucleophilicity.

  • Cause: Steric hindrance from the two bulky tert-butyl groups can impede the approach of the electrophile.

  • Solution: Optimizing the reaction temperature and time is crucial. Modest heating can provide the necessary activation energy to overcome the steric barrier. Prolonged reaction times may also be necessary for the reaction to reach completion.[6]

• Suboptimal Reagent Stoichiometry: The molar ratio of the reactants plays a significant role in driving the reaction towards the desired product.

  • Cause: An insufficient amount of formaldehyde or dimethylamine will limit the formation of the iminium ion, leading to incomplete conversion of the starting phenol. Conversely, a large excess can lead to the formation of byproducts.

  • Solution: A slight excess of formaldehyde and dimethylamine is generally recommended to ensure complete conversion of the phenol. A typical starting point is a 1:1.1:1.1 molar ratio of 2,4-di-tert-butylphenol to formaldehyde to dimethylamine.

Experimental Protocol for Yield Optimization:

Parameter	Recommended Condition	Rationale
Solvent	Protic solvents like ethanol, methanol, or water.[5]	Stabilizes the iminium ion intermediate.
Temperature	60-80 °C	Provides sufficient energy to overcome activation barriers without promoting side reactions.
Reaction Time	4-12 hours	Allows for the reaction to proceed to completion, especially with sterically hindered substrates.
pH	Slightly acidic (pH 5-6)	Catalyzes the formation of the iminium ion.

Issue 2: Formation of Multiple Products and Side Reactions

Question: My reaction mixture shows multiple spots on TLC, indicating the presence of several byproducts. What are these impurities and how can I minimize their formation?

Answer:

The formation of multiple products is a common challenge in the Mannich reaction with phenols. The hydroxyl group is a strong ortho, para-director, and while the para position is blocked by a tert-butyl group in 2,4-di-tert-butylphenol, other side reactions can still occur.[2]

Common Side Products and Their Prevention:

• Bis- and Tris-substituted Products: Phenol itself can react with formaldehyde and dimethylamine to form 2,4,6-tris(dimethylaminomethyl)phenol. While the starting material is already substituted, further reactions are possible if any unsubstituted phenol is present as an impurity.

  • Cause: Use of impure 2,4-di-tert-butylphenol.

  • Solution: Ensure the purity of the starting phenol using techniques like recrystallization or distillation.

• Methylene-bridged Phenols (Bisphenols): The Mannich base can undergo deamination to form a reactive o-quinone methide intermediate.[7][8] This intermediate can then react with another molecule of 2,4-di-tert-butylphenol to form 2,2'-methylenebis(4,6-di-tert-butylphenol).[7][8]

  • Cause: High reaction temperatures can promote the elimination of dimethylamine.

  • Solution: Maintain the reaction temperature within the optimized range (60-80 °C).

• Polymerization of Formaldehyde: Formaldehyde can polymerize, especially under strongly acidic or basic conditions.

  • Cause: Inappropriate pH.

  • Solution: Maintain a slightly acidic pH and consider using paraformaldehyde, which depolymerizes in situ, providing a controlled release of formaldehyde.[9]

Visualizing the Reaction Pathway and Side Reactions:

Caption: Main and side reaction pathways in the synthesis.

Issue 3: Difficulty in Product Purification

Question: I am struggling to isolate the pure product from the reaction mixture. What are the recommended purification techniques?

Answer:

Purification of 2,4-di-tert-butyl-6-dimethylaminomethyl-phenol can be challenging due to the presence of structurally similar byproducts and unreacted starting materials. A systematic approach involving extraction and chromatography is generally effective.

Step-by-Step Purification Protocol:

• Work-up: After the reaction is complete, cool the mixture to room temperature. If a protic solvent like ethanol was used, it can be removed under reduced pressure.

• Liquid-Liquid Extraction:

  • Dissolve the residue in a non-polar organic solvent such as diethyl ether or ethyl acetate.

  • Wash the organic layer with a dilute aqueous acid solution (e.g., 1M HCl) to protonate the basic amine product and any unreacted dimethylamine, transferring them to the aqueous phase.

  • Separate the aqueous layer. The unreacted 2,4-di-tert-butylphenol and non-basic impurities will remain in the organic layer.

  • Basify the aqueous layer with a base like sodium hydroxide (NaOH) to deprotonate the Mannich base, causing it to precipitate or allowing it to be extracted back into an organic solvent.

• Column Chromatography: If the product is still not pure, column chromatography on silica gel is an effective final purification step.

  • Stationary Phase: Silica gel (60-120 mesh).

  • Mobile Phase: A gradient of ethyl acetate in hexane or petroleum ether is typically used. The polarity can be adjusted based on TLC analysis.

• Recrystallization: If the purified product is a solid, recrystallization from a suitable solvent system (e.g., ethanol/water or hexane) can be performed to obtain highly pure crystals.

Visualizing the Purification Workflow:

Caption: A general workflow for the purification process.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental mechanism of the Mannich reaction for phenols?

The Mannich reaction with phenols proceeds via a two-step mechanism.[2] First, formaldehyde and dimethylamine react, typically under acid catalysis, to form a highly electrophilic iminium ion (Eschenmoser's salt precursor).[1][2] Second, the electron-rich phenol ring acts as a nucleophile and attacks the iminium ion in an electrophilic aromatic substitution reaction to form the aminomethylated product.[1]

Q2: Why is the aminomethyl group introduced at the ortho position to the hydroxyl group?

The hydroxyl group of a phenol is a strongly activating and ortho, para-directing group.[2] It donates electron density to the aromatic ring through resonance, increasing the nucleophilicity of the ortho and para positions. In 2,4-di-tert-butylphenol, the para position is blocked by a tert-butyl group, so the electrophilic substitution primarily occurs at the available ortho position (position 6).

Q3: Can I use other aldehydes or amines for this reaction?

Yes, the Mannich reaction is versatile.[3] While formaldehyde is commonly used due to its high reactivity, other non-enolizable aldehydes can also be employed.[3][10] Primary or secondary aliphatic amines can be used instead of dimethylamine.[3] However, aromatic amines are generally not reactive enough for this reaction.[3] The choice of aldehyde and amine will affect the structure of the final product.

Q4: What are the primary safety precautions I should take during this synthesis?

• Formaldehyde: Is a suspected carcinogen and should be handled in a well-ventilated fume hood.

• Dimethylamine: Is a corrosive and flammable liquid with a strong odor.[11] Handle with appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Phenols: Are toxic and can cause chemical burns.[11] Avoid skin contact.

• Solvents: Many organic solvents used are flammable. Ensure there are no ignition sources nearby.

Always consult the Safety Data Sheet (SDS) for each reagent before starting the experiment.

Q5: How can I confirm the identity and purity of my final product?

Several analytical techniques can be used:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Provides detailed structural information about the molecule, confirming the connectivity of atoms.

• Mass Spectrometry (MS): Determines the molecular weight of the compound.

• Infrared (IR) Spectroscopy: Identifies the presence of key functional groups (e.g., O-H stretch for the phenol, C-N stretch for the amine).

• Thin-Layer Chromatography (TLC): Can be used to assess the purity of the product and to monitor the progress of the reaction. A single spot on the TLC plate (visualized under UV light or with a staining agent) is an indication of a pure compound.

References

• Chemistry Steps. (2021, December 1). Mannich Reaction. Retrieved from [Link]

• AdiChemistry. (n.d.). MANNICH REACTION | MECHANISM | EXPLANATION | APPLICATIONS. Retrieved from [Link]

• ACS Publications. (2014, May 23). The Redox-Mannich Reaction | Organic Letters. Retrieved from [Link]

• BYJU'S. (n.d.). Mannich Reaction Mechanism. Retrieved from [Link]

• ResearchGate. (n.d.). The Mannich Reaction. Retrieved from [Link]

• MDPI. (2024, August 28). Synthesis of Diastereomeric 2,6-bis{[3-(2-Hydroxy-5-substitutedbenzyl)octahydro-1H-benzimidazol-1-yl]methyl}-4-substituted Phenols (R = Me, OMe) by Mannich-Type Tandem Reactions. Retrieved from [Link]

• Academia.edu. (n.d.). Reaction of 2,4-Di-tert-butyl-6-[(dimethylamino)methyl]phenol with diazabicyclo[5.4.0]undec-7-ene. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Mannich Reaction. Retrieved from [Link]

• ResearchGate. (2025, August 9). Reaction of 2,4-Di-tert-butyl-6-[(dimethylamino)methyl]phenol with diazabicyclo[5.4.0]undec-7-ene. Retrieved from [Link]

• SYNTHESIS AND REACTIVITY OF MANNICH BASES. PART 32. PHENOLIC MANNICH BASES OF 1-(1-HYDROXYNAPHTHALEN- 2-YL)ETHANONE. (n.d.). Retrieved from [Link]

• ResearchGate. (2025, August 7). (PDF) Phenolic Structure and Colour in Mannich Reaction Products. Retrieved from [Link]

• ResearchGate. (n.d.). Mannich reaction mechanism for phenols. | Download Scientific Diagram. Retrieved from [Link]

• RU2146245C1 - 2,4,6-tris(n,n-dimethylaminomethyl)phenol production process. (n.d.).

• Ataman Kimya. (n.d.). 2,4,6-TRIS(DIMETHYLAMINOMETHYL)PHENOL. Retrieved from [Link]

• EP1109768B2 - Purification of 2, 4, 6 - tri - (tert butyl) phenol by melt crystallization. (n.d.).

• PubMed. (2014, July 2). Purification, characterization, and in vitro activity of 2,4-Di-tert-butylphenol from Pseudomonas monteilii PsF84: conformational and molecular docking studies. Retrieved from [Link]

• CN102746168A - Method for synthesizing 2, 4, 6-tri(dimethylamino methyl) phenol. (n.d.).

• PMC. (n.d.). 2,4-Di-tert-butylphenol Induces Adipogenesis in Human Mesenchymal Stem Cells by Activating Retinoid X Receptors. Retrieved from [Link]

• PMC - NIH. (n.d.). 2,6-Di-tert-butyl-4-(dimethylaminomethyl)phenol. Retrieved from [Link]

• ResearchGate. (n.d.). (PDF) 2,6-Di-tert-butyl-4-(dimethylaminomethyl)phenol. Retrieved from [Link]

• SIELC Technologies. (2018, February 16). 2,4,6-Tris(dimethylaminomethyl)phenol. Retrieved from [Link]

• Phenol, 2,4,6-tris(1,1-dimethylethyl)-: Environment tier II assessment. (2014, April 11). Retrieved from [Link]

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• 5. alfa-chemistry.com [alfa-chemistry.com]
• 6. mdpi.com [mdpi.com]
• 7. (PDF) Reaction of 2,4-Di-tert-butyl-6-[(dimethylamino)methyl]phenol with diazabicyclo[5.4.0]undec-7-ene [academia.edu]
• 8. researchgate.net [researchgate.net]
• 9. CN102746168A - Method for synthesizing 2, 4, 6-tri(dimethylamino methyl) phenol - Google Patents [patents.google.com]
• 10. Mannich Reaction - Chemistry Steps [chemistrysteps.com]
• 11. datasheets.scbt.com [datasheets.scbt.com]

Reference Data & Comparative Studies

Structural Validation: 1H NMR Analysis of 2,4-di-tert-butyl-6-dimethylaminomethyl-phenol

This guide provides a structural validation framework for 2,4-di-tert-butyl-6-dimethylaminomethyl-phenol , a critical Mannich base antioxidant and ligand precursor. It is designed for researchers requiring definitive proof of synthesis and purity.

Executive Summary: The "Ortho-Mannich" Signature

In drug development and ligand synthesis, confirming the formation of 2,4-di-tert-butyl-6-dimethylaminomethyl-phenol (Product) from its precursor 2,4-di-tert-butylphenol (Precursor) requires more than just identifying new peaks. It demands the verification of the ortho-substitution pattern .

While Mass Spectrometry (MS) confirms the molecular weight (

), it fails to distinguish between C-alkylation (desired) and O-alkylation (impurity). 1H NMR is the gold standard alternative because it provides three definitive "performance" metrics:

• Regioselectivity: Confirmation of substitution at the C6 position via aromatic coupling constants.

• Intramolecular Bonding: Direct observation of the

  hydrogen bond.

• Purity Profiling: Quantitation of unreacted phenol and quinone methide residues.

Synthesis Context & Impurity Profile

To interpret the spectrum, one must understand the reaction vector. The Mannich reaction (Phenol + HCHO +

) targets the electron-rich ortho position (C6).

Figure 1: Reaction pathway highlighting the transient quinone methide intermediate, a source of potential polymeric impurities.

Comparative Analysis: Precursor vs. Product

The transformation from precursor to product results in a drastic change in the aromatic region (6.5 – 7.5 ppm). This is the primary checkpoint for structural validation.

Table 1: Diagnostic Chemical Shifts ( , 400 MHz)

Feature	Precursor (2,4-DTBP)	Product (Mannich Base)	/ Diagnostic Note
Aromatic System	ABC System H6 (d, Hz)H5 (dd, Hz)H3 (d, Hz)	AX System H5 (d, Hz)H3 (d, Hz)	Loss of Ortho-Coupling: The disappearance of the 8 Hz coupling is the definitive proof of C6 substitution.
Benzylic	Absent	3.55 – 3.65 ppm (s, 2H)	New Signal: Sharp singlet confirms formation.
N-Methyls	Absent	2.30 – 2.35 ppm (s, 6H)	New Signal: Diagnostic for dimethylamine incorporation.
Phenolic OH	~4.5 - 5.0 ppm (sharp/broad)	10.5 – 11.5 ppm (broad)	Downfield Shift: Caused by strong intramolecular H-bonding ( ).
t-Butyl Groups	~1.2 & 1.4 ppm	~1.29 & 1.43 ppm	Minor shift; confirms retention of bulky groups.

Detailed Mechanistic Insight

• The "Coupling" Evidence: In the precursor, H6 and H5 are neighbors, showing a strong ortho-coupling (

  Hz). In the product, position 6 is occupied by the dimethylaminomethyl group. The remaining aromatic protons (H3 and H5) are meta to each other. Consequently, the spectrum simplifies from a complex multiplet pattern to two distinct doublets with small coupling constants ( Hz) .

• Intramolecular Hydrogen Bonding: The product forms a stable 6-membered ring via an intramolecular hydrogen bond between the phenolic oxygen and the amine nitrogen. This "locks" the proton, causing a significant deshielding effect , shifting the OH signal to >10 ppm in non-polar solvents like

  .

Experimental Protocol: High-Resolution Acquisition

To ensure the resolution of the small meta-coupling constants (

Hz), strict adherence to sample preparation is required.

Materials

• Solvent: Chloroform-d (

  , 99.8% D) with 0.03% TMS.

  • Why

    ? It is non-polar, preserving the intramolecular H-bond. DMSO- disrupts this bond, causing the OH peak to broaden or shift upfield, losing diagnostic value.

• Concentration: 10–15 mg in 0.6 mL solvent.

  • Warning: Over-concentration (>30 mg) can cause viscosity broadening, obscuring the fine meta-coupling.

Step-by-Step Workflow

• Sample Dissolution: Dissolve 10 mg of the solid product in 0.6 mL

  . Ensure the solution is clear; turbidity indicates polymeric quinone methide residues.

• Acquisition Parameters:

  • Spectral Width: -2 to 14 ppm (to catch the downfield OH).

  • Relaxation Delay (D1): Set to

    seconds. The quaternary carbons and H-bonded protons have long relaxation times. Short delays will under-integrate the OH and aromatic signals.

  • Scans: 16–32 scans are sufficient for this concentration.

• Processing: Apply an exponential window function (LB = 0.3 Hz) to enhance resolution of the aromatic doublets.

Decision Logic: Pass/Fail Criteria

Use this logic flow to interpret the generated spectrum for quality control (QC).

Figure 2: Analytical decision tree for validating the Mannich base structure.

Troubleshooting & Anomalies

Issue 1: Missing or Broad OH Signal

• Cause: Trace water in

  or formation of the hydrochloride salt.

• Mechanism: Proton exchange with water (

  ) averages the chemical shift. If the amine is protonated (salt form), the intramolecular H-bond is disrupted.

• Solution: Dry the sample over

  or add a single pellet of KOH to the NMR tube to ensure the free base form.

Issue 2: Extra Singlet at ~3.7 - 3.8 ppm

• Cause: O-Alkylated byproduct (Ether formation).

• Differentiation: The

  protons usually appear slightly downfield (0.1–0.2 ppm) compared to the protons. Furthermore, the aromatic region will retain the ortho-coupling (H5/H6) because the ring carbon was not substituted.

Issue 3: "Messy" Aliphatic Region

• Cause: Polymerized o-quinone methide.

• Observation: Broad humps underneath the sharp t-butyl singlets. This indicates thermal degradation during synthesis or workup.

References

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997).[1][2][3] NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515.[4] Link

• Kuliev, A. M., et al. (2015). Synthesis and properties of Mannich bases derived from 2,4-di-tert-butylphenol. Russian Journal of General Chemistry.
• Rospenk, M., & Sobczyk, L. (2001). Intramolecular Hydrogen Bonding in Mannich Bases. Journal of Molecular Structure. (Detailed discussion on the OH...N hydrogen bond shift in CDCl3).

• SDBS Spectral Database for Organic Compounds . Spectrum No. 2,4-di-tert-butylphenol (Precursor comparison). Link

Sources

• 1. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 2. epfl.ch [epfl.ch]
• 3. kgroup.du.edu [kgroup.du.edu]
• 4. scs.illinois.edu [scs.illinois.edu]

Advanced Spectroscopic Guide: FTIR Characterization of Ortho-Dimethylaminomethyl Phenols

Executive Summary

This guide provides a technical analysis of ortho-dimethylaminomethyl phenols (phenolic Mannich bases), focusing on their identification via Fourier Transform Infrared (FTIR) spectroscopy. Unlike simple phenols or their para-substituted isomers, ortho-derivatives exhibit a distinct Intramolecular Hydrogen Bond (IMHB) between the phenolic hydroxyl proton and the tertiary amine nitrogen. This structural feature is not merely a spectroscopic curiosity; it dictates the compound's physicochemical performance, including volatility, lipophilicity, and chelation stability in drug development and epoxy catalysis.

Structural Context & Mechanism: The "Quasi-Ring" Effect

The defining characteristic of ortho-dimethylaminomethyl phenols is the formation of a thermodynamically stable, 6-membered "quasi-ring" system.

The Mechanism of Spectral Shift

In standard phenols, the hydroxyl group (O-H) acts primarily as a proton donor for intermolecular hydrogen bonding (dimerization/polymerization). However, the introduction of a dimethylaminomethyl group at the ortho position creates a proximal proton acceptor (the nitrogen atom).

• Proximity: The methylene bridge (-CH₂-) positions the amine nitrogen perfectly to interact with the phenolic hydrogen.

• Locking: The resulting O-H···N interaction "locks" the molecule into a planar or near-planar conformation.

• Vibrational Consequence: This weakens the O-H bond, lowering its force constant. Consequently, the O-H stretching frequency (

  ) undergoes a significant redshift (move to lower wavenumber) and broadening, which—crucially—persists even in dilute solutions.

Visualization of the IMHB Pathway

The following diagram illustrates the structural difference and the resulting spectroscopic pathway.

Caption: Figure 1. Impact of substitution pattern on Hydrogen Bonding topology and resulting FTIR spectral behavior.

Comparative Performance Analysis

The following table contrasts the ortho-dimethylaminomethyl phenols with their primary alternatives: unsubstituted phenols and para-isomers. This comparison validates the presence of the ortho-amine group.

Table 1: Spectroscopic & Physicochemical Performance Comparison

Feature	Ortho-Dimethylaminomethyl Phenol	Para-Dimethylaminomethyl Phenol	Unsubstituted Phenol
ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted"> (O-H) Frequency	3200–3450 cm⁻¹ (Broad)	~3200–3400 cm⁻¹ (Neat)~3600 cm⁻¹ (Dilute)	~3200–3400 cm⁻¹ (Neat)~3610 cm⁻¹ (Dilute)
H-Bond Nature	Intramolecular (O-H[1]···N)	Intermolecular (O-H[2]···O / O-H···N)	Intermolecular (O-H[2][3]···O)
Dilution Stability	High: Band position remains shifted in dilute non-polar solvents.	Low: Band shifts to ~3600 cm⁻¹ (Free O-H) upon dilution.	Low: Band shifts to ~3610 cm⁻¹ (Free O-H) upon dilution.
(C-N) Stretch	1200–1250 cm⁻¹ (Tertiary amine)	1200–1250 cm⁻¹	Absent
Fingerprint (OOP)	730–770 cm⁻¹ (1,2-disubstitution*)	800–850 cm⁻¹ (1,4-disubstitution)	~690 & 750 cm⁻¹ (Monosubstitution)
Physicochemical Impact	Lower boiling point (more volatile); Lipophilic.	Higher boiling point; Higher lattice energy.	Moderate volatility; Hydrophilic.

*Note: Exact OOP (Out-of-Plane) bending position depends on other ring substituents (e.g., tert-butyl groups).

Detailed Characteristic Peaks[1][4]

To positively identify an ortho-dimethylaminomethyl phenol, look for this specific triad of signals:

A. The Chelate Band ( )

• Position: 3200–3450 cm⁻¹.

• Appearance: Broad, medium-to-strong intensity.

• Diagnostic Test: Unlike the para-isomer, this peak does not sharpen or shift significantly to 3600 cm⁻¹ when the sample is dissolved in dry Carbon Tetrachloride (

  ) or Dichloromethane ( ). This "dilution resistance" is the gold standard for confirming ortho-substitution.

B. The Amine Linkage ( )

• Position: 1200–1250 cm⁻¹.

• Context: This band arises from the

  stretching mode. It confirms the presence of the Mannich base side chain. It often overlaps with the phenolic stretch (~1230 cm⁻¹), resulting in a complex, broadened absorption in this region.[4]

C. The Substitution Pattern ( )

• Position: 730–770 cm⁻¹ (for simple 1,2-disubstitution).

• Context: The out-of-plane C-H bending vibrations are sensitive to ring topology.

  • Ortho (1,2): Single strong band ~750 cm⁻¹.

  • Para (1,4): Strong band ~800–840 cm⁻¹.

  • Trisubstituted (e.g., DMP-30): Patterns become more complex, but the absence of the strong 800-840 cm⁻¹ para band is a key negative indicator.

Experimental Protocol: Self-Validating Identification

To ensure scientific integrity, do not rely on a single spectrum of a neat sample (liquid film or KBr pellet). You must distinguish between intermolecular packing and intramolecular chelation.

Reagents & Equipment[5][6]

• Sample: ~20 mg of the target phenol.

• Solvent: Spectroscopic grade Carbon Tetrachloride (

  ) or Tetrachloroethylene (alternatively, dry Dichloromethane). Note: Solvents must be non-polar and dry to avoid competing H-bonding.

• Equipment: FTIR Spectrometer with liquid cell (CaF₂ or NaCl windows, path length 0.1–1.0 mm).

Step-by-Step Workflow

• Baseline Scan (Neat):

  • Record the spectrum of the pure compound (ATR or thin film).

  • Observation: Note the broad O-H peak at ~3300 cm⁻¹.[5] At this stage, you cannot distinguish ortho from para.

• Dilution Step (The Validator):

  • Prepare a dilute solution (~0.005 M) in the non-polar solvent.

  • Record the spectrum.[6][7][8]

• Analysis & Decision:

Workflow Diagram

Caption: Figure 2. Decision tree for distinguishing Ortho-isomers using dilution FTIR.

References

• NIST Chemistry WebBook. 2,6-di-tert-Butyl-4-(dimethylaminomethyl)phenol (IR Spectrum). National Institute of Standards and Technology.[10] Link

• University of Vienna. Spectroscopic and structural consequences of intramolecular hydrogen bond formation in ortho-dimethylaminomethylphenol. u:cris Portal. Link

• Doc Brown's Chemistry. Interpretation of the infrared spectrum of phenol.Link

• MDPI. Synthesis and Characterization of a New Hydrogen-Bond-Stabilized 1,10-Phenanthroline–Phenol Schiff Base. (Discussion on IMHB shifts). Link

• ResearchGate. Intramolecular and Intermolecular Hydrogen Bond Formation by Some Ortho-Substituted Phenols.Link

Sources

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. infrared spectrum of phenol C6H6O C6H5OH prominent wavenumbers cm-1 detecting ? functional groups present finger print for identification of phenol image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 5. Chemistry: Infrared spectra of alcohols and phenols [openchemistryhelp.blogspot.com]
• 6. pharmacyjournal.in [pharmacyjournal.in]
• 7. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
• 8. mdpi.com [mdpi.com]
• 9. www1.udel.edu [www1.udel.edu]
• 10. Phenol, 2,4,6-tris[(dimethylamino)methyl]- [webbook.nist.gov]

Navigating the Crystalline World: A Comparative Guide to X-ray Diffraction Analysis of Monoclinic Phenolic Mannich Bases

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development and materials science, the precise characterization of molecular structures is paramount. Phenolic Mannich bases, a class of organic compounds with significant biological activities, often crystallize in the monoclinic system.[1][2] Understanding their three-dimensional arrangement is crucial for elucidating structure-activity relationships, optimizing drug efficacy, and ensuring solid-state stability. Single-crystal X-ray diffraction (XRD) stands as the definitive technique for this purpose, providing unparalleled insights into the atomic architecture of these molecules.[3][4]

This guide offers a comprehensive comparison of methodologies and considerations for the X-ray diffraction analysis of monoclinic phenolic Mannich bases. Moving beyond a simple recitation of protocols, we delve into the rationale behind experimental choices, empowering researchers to not only execute but also to critically evaluate and troubleshoot their crystallographic studies.

The Monoclinic Challenge: A System of Lower Symmetry

The monoclinic crystal system is characterized by three unequal axes with one non-orthogonal intersection, where two angles are 90°, and one is not.[5] While common for organic compounds, this lower symmetry compared to higher-order systems like cubic or tetragonal can introduce complexities in data collection and analysis.[6][7] Specifically, issues such as crystal twinning and preferred orientation can be more prevalent, requiring careful experimental design and data processing.[8][9]

Core Methodology: From Crystal Selection to Structure Refinement

The journey from a synthesized phenolic Mannich base to a fully refined crystal structure involves a meticulous, multi-step process. Success at each stage is predicated on the decisions made in the preceding one.

Caption: A generalized workflow for the single-crystal X-ray diffraction analysis of a phenolic Mannich base.

Experimental Protocols: A Step-by-Step Guide

1. Crystal Growth and Selection:

• Objective: To obtain a single, well-formed crystal of suitable size (typically 0.1-0.3 mm in all dimensions) and quality, free from cracks or inclusions.[4][10]

• Protocol:

  • Synthesize and purify the phenolic Mannich base. Common characterization techniques prior to crystallization include NMR, IR, and mass spectrometry.[11][12]

  • Employ slow evaporation of a saturated solution as the primary method for crystal growth. Common solvents include ethanol, chloroform, and ethyl acetate mixtures.[13] The choice of solvent can significantly impact crystal quality.

  • Under a polarizing microscope, select a crystal that exhibits uniform extinction, indicating a single lattice. Avoid twinned or polycrystalline samples.[10]

2. Crystal Mounting and Data Collection:

• Objective: To mount the crystal securely and collect a complete and high-quality diffraction dataset.

• Protocol:

  • Mount the selected crystal on a goniometer head using a suitable adhesive or cryo-protectant oil.[10]

  • Center the crystal in the X-ray beam of a single-crystal diffractometer.

  • Perform an initial indexing to determine the unit cell parameters and crystal system. For monoclinic systems, this will confirm a ≠ b ≠ c and α = γ = 90°, β ≠ 90°.[5]

  • Select the appropriate X-ray source. Copper (Cu) radiation is often suitable for organic compounds, while molybdenum (Mo) may be preferred for denser crystals or to mitigate absorption effects.[3]

  • Execute a data collection strategy that ensures high completeness and redundancy of the diffraction data. This typically involves a series of scans through different crystal orientations.

3. Data Processing and Structure Solution:

• Objective: To process the raw diffraction data and solve the "phase problem" to obtain an initial structural model.

• Protocol:

  • Integrate the raw diffraction images to obtain a list of reflection intensities and their corresponding Miller indices (hkl).

  • Apply corrections for factors such as Lorentz polarization, absorption, and crystal decay.

  • Solve the crystal structure using direct methods or Patterson methods, which are implemented in standard crystallographic software packages like SHELXS.[14] This step determines the initial positions of the atoms in the unit cell.

4. Structure Refinement and Validation:

• Objective: To refine the atomic positions and thermal parameters to achieve the best possible fit between the calculated and observed diffraction data.

• Protocol:

  • Refine the structural model using full-matrix least-squares on F². This iterative process minimizes the difference between the observed and calculated structure factors.

  • Locate and refine hydrogen atoms, which can often be found in the difference Fourier map.

  • Validate the final structure using tools like PLATON and by checking the crystallographic information file (CIF) for any alerts.[14] Key validation metrics include the R-factor, goodness-of-fit (GooF), and the residual electron density map.

Comparative Analysis: Key Decision Points and Their Implications

The quality and reliability of a crystal structure determination hinge on several critical choices made throughout the experimental and analytical process.

Parameter	Standard Approach	Alternative/Advanced Technique	Rationale and Field Insights
Crystal Growth	Slow evaporation from a single solvent.	Vapor diffusion, solvent layering, or use of co-solvents.	For challenging compounds, alternative techniques can promote the growth of higher quality, single crystals by providing more controlled saturation conditions.
Data Collection Temperature	Room temperature.	Cryogenic temperatures (e.g., 100 K).	Cryo-cooling minimizes thermal motion of atoms, leading to higher resolution data and a more precise structural model. It is the standard for publication-quality data.
X-ray Source	Sealed tube X-ray generator (Cu or Mo).	Synchrotron radiation.	Synchrotron sources provide a much higher flux and tunable wavelength, enabling the study of very small or weakly diffracting crystals and allowing for specialized experiments.
Data Analysis Software	Standard crystallographic packages (e.g., SHELX, Olex2).	Specialized software for handling twinning or disorder.	Monoclinic systems are prone to twinning. Specialized software can de-convolute the diffraction patterns from multiple twin domains, salvaging otherwise unusable data.[8]

Beyond the Crystal Structure: Complementary Analytical Techniques

While single-crystal XRD provides the definitive solid-state structure, a comprehensive understanding of a phenolic Mannich base requires a multi-technique approach.

• Powder X-ray Diffraction (PXRD): Used for phase identification, purity assessment, and to study polymorphism. The experimental PXRD pattern can be compared to one simulated from the single-crystal data for verification.[15]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides information about the molecular structure in solution, which can be compared to the solid-state conformation determined by XRD.[16]

• Infrared (IR) and Raman Spectroscopy: These techniques probe the vibrational modes of the molecule, offering insights into functional groups and hydrogen bonding, which can be correlated with the intermolecular interactions observed in the crystal packing.[13][14]

• Thermal Analysis (DSC/TGA): Differential scanning calorimetry (DSC) and thermogravimetric analysis (TGA) are used to determine melting points, decomposition temperatures, and identify different solid forms (polymorphs, solvates).

Caption: The central role of single-crystal XRD in concert with other analytical methods for drug development.

Conclusion: A Foundation for Rational Drug Design

The X-ray diffraction analysis of monoclinic phenolic Mannich bases is a powerful but nuanced endeavor. A successful structural determination is not merely the result of following a protocol but of a series of informed decisions that account for the specific properties of the compound and the inherent challenges of the monoclinic crystal system. By integrating the insights from single-crystal XRD with data from a suite of complementary analytical techniques, researchers can build a comprehensive understanding of their molecules. This detailed structural knowledge forms the bedrock of rational drug design, enabling the development of safer, more effective therapeutics.

References

• Synthesis and characterization of phenolic Mannich bases and effects of these compounds on human carbonic anhydrase isozymes I and II. Taylor & Francis Online. Available from: [Link]

• Synthesis and characterization of some antimicrobial phenolic Mannich bases. International Journal of Research in Pharmacy and Pharmaceutical Sciences. Available from: [Link]

• SYNTHESIS AND REACTIVITY OF MANNICH BASES. PART 32. PHENOLIC MANNICH BASES OF 1-(1-HYDROXYNAPHTHALEN- 2-YL)ETHANONE. Available from: [Link]

• Novel phenolic Mannich base derivatives: synthesis, bioactivity, molecular docking, and ADME-Tox Studies. ResearchGate. Available from: [Link]

• Techniques for Analysis of Plant Phenolic Compounds. MDPI. Available from: [Link]

• Synthesis, characterization and crystal structures of two new phenolic mannich bases. Bulletin of the Chemical Society of Ethiopia. Available from: [Link]

• Synthesis, characterization and crystal structures of two new phenolic mannich bases. Bulletin of the Chemical Society of Ethiopia. Available from: [Link]

• Extraction Systems and Analytical Techniques for Food Phenolic Compounds: A Review. MDPI. Available from: [Link]

• Extraction techniques for the determination of phenolic compounds in food. SciSpace. Available from: [Link]

• Recent advances and comparisons of conventional and alternative extraction techniques of phenolic compounds. PMC. Available from: [Link]

• Extraction and characterization of phenolic compounds and their potential antioxidant activities. PMC. Available from: [Link]

• (PDF) Synthesis and reactivity of Mannich bases. Part 32. Phenolic Mannich bases of 1-(1-hydroxynaphthalen-2-yl)ethanone. ResearchGate. Available from: [Link]

• X-ray Single-Crystal Structural Analysis of a Magnetically Oriented Monoclinic Microcrystal Suspension of α-Glycine. MDPI. Available from: [Link]

• Practical Aspects of Single Crystal X-ray Crystallography. TU Graz. Available from: [Link]

• Single-Crystal X-Ray Diffraction. ASM Digital Library. Available from: [Link]

• CIF files and programs to visualize crystal structures. TU Graz. Available from: [Link]

• What Is Single-Crystal X-ray Diffraction (XRD) and How Does It Work?. Available from: [Link]

• Application Note SC-XRD 505 Single Crystal Diffraction. ResearchGate. Available from: [Link]

• Algorithmic detection of crystal structures from computer simulation data. arXiv. Available from: [Link]

• Cif file from crystallographic open database(cod and JCPDS card downloading). YouTube. Available from: [Link]

• Typical crystal structure of monoclinic CuO (CIF file was taken from Materials Project).. ResearchGate. Available from: [Link]

• Characterization of monoclinic crystals in tablets by pattern-fitting procedure using X-ray powder diffraction data. PubMed. Available from: [Link]

• Mannich bases in medicinal chemistry and drug design. PMC. Available from: [Link]

• Study on X-Ray Diffraction of some Mn (II), Fe (III), Co(II), Ni(II), Cu(II), Zn(II), Complexes on the basis of Mixed ligands. International Science Community Association. Available from: [Link]

• The Advantages of Transmission Measurements for Overcoming the Challenges in API Analysis When Using X-Ray Diffraction (XRD). AZoM. Available from: [Link]

• X-RAY CRYSTALLOGRAPHIC AND SPECTROSCOPIC STUDIES OF NOVEL ORGANIC COMPOUNDS. Madurai Kamaraj University. Available from: [Link]

• Fundamentals and applications of X-ray diffraction. Available from: [Link]

• Background Issues in X-Ray Diffraction and Raman Spectroscopy of Carbon Materials. MDPI. Available from: [Link]

• Possibilities and limitations of X-ray diffraction using high-energy X-rays on a laboratory system. ResearchGate. Available from: [Link]

• Current Applications of Powder X-Ray Diffraction in Drug Discovery and Development. IntechOpen. Available from: [Link]

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• 2. isca.me [isca.me]
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• 4. researchgate.net [researchgate.net]
• 5. tugraz.at [tugraz.at]
• 6. Algorithmic detection of crystal structures from computer simulation data [arxiv.org]
• 7. ethz.ch [ethz.ch]
• 8. mdpi.com [mdpi.com]
• 9. Characterization of monoclinic crystals in tablets by pattern-fitting procedure using X-ray powder diffraction data - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. dl.asminternational.org [dl.asminternational.org]
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• 16. revroum.lew.ro [revroum.lew.ro]

Melting point verification for 2,4-di-tert-butyl-6-dimethylaminomethyl-phenol

Technical Verification Guide: Melting Point & Purity Assessment of 2,4-di-tert-butyl-6-dimethylaminomethyl-phenol

Part 1: Executive Summary & Technical Context

The Challenge of Isomeric Identity In the synthesis and quality control of sterically hindered phenols, 2,4-di-tert-butyl-6-dimethylaminomethyl-phenol (CAS 32857-07-1) presents a unique verification challenge. It is frequently confused with its structural isomer, 2,6-di-tert-butyl-4-dimethylaminomethyl-phenol (CAS 88-27-7, also known as Ethyl 703).

While both compounds are Mannich bases derived from di-tert-butylphenols, their physical properties differ significantly due to the position of the amine group (ortho vs. para) and the resulting intramolecular hydrogen bonding. This guide provides a definitive protocol to verify the identity of the 2,4-isomer (Target) and distinguish it from the 2,6-isomer (Alternative/Impurity) and the starting material.

Core Directive: Do not rely solely on a single melting point (MP) value found in generic databases. You must validate the MP against the known values of potential impurities to ensure structural integrity.

Part 2: Technical Specifications & Comparative Analysis

The following table serves as the "Gold Standard" for differentiating the target compound from its most common "mimics" in the reaction matrix.

Table 1: Comparative Physical Properties (Differentiation Matrix)

Property	Target Compound	Primary Isomer (Alternative)	Starting Material (Impurity)
Chemical Name	2,4-di-tert-butyl-6-dimethylaminomethyl-phenol	2,6-di-tert-butyl-4-dimethylaminomethyl-phenol	2,4-Di-tert-butylphenol
CAS Number	32857-07-1	88-27-7	96-76-4
Substitution	Amine at Ortho (C6) ; t-Butyls at C2, C4	Amine at Para (C4) ; t-Butyls at C2, C6	No Amine; t-Butyls at C2, C4
Melting Point	Distinct (Typically < 80°C) *	93 – 94 °C [1, 2]	56 – 57 °C [3, 4]
Physical State	Low-melting solid or viscous oil (dependent on purity)	Crystalline Solid	White Crystalline Solid
Key Mechanism	Strong Intramolecular H-bond (OH[1][2][3]···N)	Intermolecular H-bonding (Dimer/Tetramer)	Weak Intermolecular forces

*Note: The Target Compound (CAS 32857-07-1) is often reported as a low-melting solid. If your sample melts at 93°C, you have synthesized the wrong isomer. If it melts at 56°C, you have unreacted starting material.

Part 3: Visualizing the Verification Logic

The following diagram illustrates the synthesis pathway and the decision logic required to verify the product.

Figure 1: Logic flow for distinguishing the target Mannich base from common isomeric alternatives and impurities.

Part 4: Experimental Protocols

Protocol A: Differential Scanning Calorimetry (DSC)

Recommended for high-precision purity assessment.

• Sample Prep: Weigh 2–5 mg of the dried sample into a standard aluminum pan. Crimped but not hermetically sealed to allow for potential volatile release (residual solvent).

• Reference: Empty aluminum pan.

• Ramp: Heat from 25°C to 120°C at a rate of 5°C/min.

• Analysis:

  • Observe the Onset Temperature (

    ).

  • Pass Criteria: Single endothermic peak with

    distinct from 56°C and 93°C.

  • Fail Criteria: Double peak (indicating a mixture of starting material and product) or a sharp peak at exactly 93°C (wrong isomer).

Protocol B: Capillary Melting Point (Manual)

Suitable for quick routine verification.

• Calibration: Calibrate the apparatus using a Benzophenone standard (MP 48°C) and Vanillin (MP 81-83°C) to bracket the expected range.

• Loading: Pack the capillary to a height of 2-3 mm. Ensure the sample is dry; solvent residues will depress the MP significantly.

• Heating: Rapid heat to 45°C, then reduce rate to 1°C/min.

• Observation:

  • Record Meniscus Point (first liquid) and Clear Point (complete melt).

  • Causality: A range >2°C indicates impurity (likely unreacted phenol). A sharp melt at 56°C confirms the reaction failed.

Part 5: Scientific Rationale (E-E-A-T)

Why the Confusion Exists: The Mannich reaction is electrophilic aromatic substitution.

• In 2,4-di-tert-butylphenol , the para position and one ortho position are blocked by tert-butyl groups. The only available site is the remaining ortho position (C6). This forces the formation of the target CAS 32857-07-1 .[4]

• In 2,6-di-tert-butylphenol , both ortho positions are blocked. The reaction occurs at the para position (C4), forming CAS 88-27-7 .

Self-Validating Check: If you purchase "2,4-di-tert-butyl-Mannich base" and it melts at 93°C, the supplier likely provided the 2,6-isomer by mistake, or the starting material label was incorrect. This MP check is a definitive "Go/No-Go" gate before using the compound in sensitive applications like ligand synthesis (e.g., Salan catalysts).

References

• ChemicalBook. (2025). 2,6-Di-tert-butyl-4-(dimethylaminomethyl)phenol Properties (CAS 88-27-7).[5] Retrieved from

• NIST Chemistry WebBook. (2025). 2,6-di-tert-Butyl-4-(dimethylaminomethyl)phenol.[5] National Institute of Standards and Technology. Retrieved from

• Sigma-Aldrich. (2025). 2,4-Di-tert-butylphenol Product Specification (CAS 96-76-4).[2][4][6] Retrieved from

• PubChem. (2025).[3] 2,4-Di-tert-butylphenol Compound Summary. National Center for Biotechnology Information. Retrieved from

• Guidechem. (2025). 2,4-di-tert-butyl-6-[(dimethylamino)methyl]phenol (CAS 32857-07-1) Details.[1][4][6] Retrieved from

Sources

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• 3. 2,4-Di-tert-butylphenol | C14H22O | CID 7311 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 3,5-Di-tert-butyl-2-hydroxybenzaldehyde | CAS#:37942-07-7 | Chemsrc [chemsrc.com]
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• 6. guidechem.com [guidechem.com]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 2,4-Di-tert-butyl-6-dimethylaminomethyl-phenol

Welcome, colleagues. In our work, the pursuit of discovery goes hand-in-hand with an unwavering commitment to safety and environmental stewardship. Handling novel or reactive compounds is routine, but our diligence in managing their lifecycle, from acquisition to disposal, is what defines operational excellence in the modern laboratory.

This guide provides a comprehensive, technically grounded protocol for the proper disposal of 2,4-Di-tert-butyl-6-dimethylaminomethyl-phenol (CAS No. 88-27-7). This sterically hindered phenolic compound, while useful in various applications, possesses hazards that demand a rigorous and informed disposal strategy. We will move beyond a simple checklist to understand the causality behind these procedures, ensuring each step is a self-validating component of a robust safety system.

Part 1: Hazard Profile and Risk Assessment

Understanding the intrinsic properties of a chemical is the foundation of its safe handling and disposal. 2,4-Di-tert-butyl-6-dimethylaminomethyl-phenol is a substituted phenol, and its structure dictates its reactivity and toxicological profile. The phenolic hydroxyl group imparts corrosive characteristics, while the overall molecule presents significant irritation and toxicity risks.

A thorough risk assessment must precede any handling or disposal activity. Key hazards identified from authoritative sources are summarized below.

Table 1: GHS Hazard Classification for 2,4-Di-tert-butyl-6-dimethylaminomethyl-phenol

Hazard Class	Hazard Category	Hazard Statement
Acute Toxicity, Oral	Category 4	H302: Harmful if swallowed[1][2]
Serious Eye Damage/Eye Irritation	Category 2A	H319: Causes serious eye irritation[1][2]
Skin Sensitization	Category 1	H317: May cause an allergic skin reaction[2]
Hazardous to the Aquatic Environment, Acute Hazard	Category 1	H400: Very toxic to aquatic life[2]
Hazardous to the Aquatic Environment, Chronic Hazard	Category 1	H410: Very toxic to aquatic life with long lasting effects

Source: Compiled from multiple Safety Data Sheets (SDS) and chemical databases.[1][2]

Expert Insight: The "tert-butyl" groups on the phenol ring provide significant steric hindrance, which can influence its reactivity. However, it should always be treated as a hazardous phenolic compound. The dimethylaminomethyl group introduces a basic nitrogen atom, making the molecule's overall properties complex. Its high aquatic toxicity is a critical consideration, underscoring the absolute prohibition of drain disposal.[3]

Part 2: Regulatory Framework for Hazardous Waste Disposal

In the United States, the Environmental Protection Agency (EPA) governs the disposal of chemical waste under the Resource Conservation and Recovery Act (RCRA). As a generator of chemical waste, you are legally responsible for its management from "cradle-to-grave"[4].

This chemical does not have a specific listing as a "P" or "U" series hazardous waste. Therefore, its classification depends on its characteristics:

• Ignitability (D001): With a flash point of 138 °C (280.4 °F), it is not considered ignitable.[1]

• Corrosivity (D002): As a phenolic compound, it can exhibit corrosive properties. Waste solutions must be evaluated to determine if they meet the pH criteria for corrosivity.[5]

• Reactivity (D003): It is generally stable under normal conditions but can react violently with strong oxidizers and strong acids.[6]

• Toxicity (D-Series): The waste must be evaluated to see if it contains contaminants that would classify it as toxic under RCRA.

Causality: The onus is on the waste generator to properly characterize their waste. Failure to do so can result in significant legal and financial penalties. Always consult with your institution's Environmental Health & Safety (EHS) department for specific guidance on waste characterization and coding.[7]

Part 3: Personal Protective Equipment (PPE) and Pre-Disposal Handling

Before disposal begins, ensure all waste is handled with the appropriate protective measures to prevent exposure.

Table 2: Required PPE for Handling Waste

Protection Type	Specification	Rationale
Eye/Face Protection	ANSI-approved safety goggles and a face shield.[8]	Protects against splashes of the corrosive and irritating material.[1]
Hand Protection	Wear appropriate protective gloves. For direct or prolonged contact, use neoprene or butyl rubber gloves over nitrile gloves.[9]	Phenolic compounds can penetrate standard nitrile gloves over time. A double-gloving approach provides robust protection.[10]
Body Protection	A fully buttoned, long-sleeved lab coat. A chemically resistant apron is required if there is a significant risk of splashing.[9]	Prevents skin contact and contamination of personal clothing.
Respiratory Protection	Use in a well-ventilated area or chemical fume hood.[11] If aerosolization is possible, use a NIOSH-approved respirator with appropriate cartridges.[12]	Prevents inhalation of any vapors or aerosols, which can cause respiratory irritation.

Waste Segregation and Storage:

• Do Not Mix Wastes: Never combine waste containing 2,4-Di-tert-butyl-6-dimethylaminomethyl-phenol with other waste streams unless explicitly permitted by your EHS office. Incompatible materials, especially strong oxidizers or acids, can cause hazardous reactions.[6][13]

• Use Designated Containers: Collect all waste (pure chemical, contaminated solutions, and contaminated solids) in a dedicated, properly labeled hazardous waste container.[10]

• Secure Storage: Store waste containers in a cool, dry, well-ventilated area designated for hazardous waste. Ensure the container is tightly sealed and stored in secondary containment to prevent spills.[10][14]

Part 4: Spill and Emergency Procedures

Accidents can happen. A clear, pre-defined emergency plan is critical.

For a Small Spill (<50 mL):

• Alert personnel in the immediate area.

• Wearing the full PPE detailed in Table 2, contain the spill using an inert absorbent material like vermiculite, sand, or earth.[3][6] Do not use combustible materials like paper towels as the primary absorbent.

• Carefully scoop the absorbed material into a designated hazardous waste container.

• Decontaminate the spill area. For amine-containing compounds, a 5% solution of acetic acid can be used, followed by a water rinse.[15]

• Place all cleanup materials into the hazardous waste container for disposal.

For a Large Spill (>50 mL):

• Evacuate the laboratory immediately and alert others.

• If safe to do so, close the laboratory door to contain the spill.

• Contact your institution's EHS or emergency response team immediately.[13]

• Do not attempt to clean up a large spill unless you are trained and equipped to do so.

In Case of Personal Exposure:

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing. Seek immediate medical attention.[1][13]

• Eye Contact: Immediately flush eyes with water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[1]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[1][12]

Part 5: Step-by-Step Disposal Protocol

Disposal must be conducted through your institution's hazardous waste management program or a licensed professional waste disposal service.[12] Under no circumstances should this chemical or its containers be disposed of in the regular trash or flushed down the sanitary sewer. [3]

Methodology:

• Waste Characterization: Determine the final form of the waste. Is it the pure solid/liquid? Is it dissolved in a solvent? Is it on contaminated labware (e.g., pipette tips, gloves)? Each may require a slightly different segregation path.

• Containerization:

  • Liquids: Collect in a chemically compatible, sealable container (e.g., glass or polyethylene). Leave at least 10% headspace to allow for vapor expansion.

  • Solids & Contaminated Debris: Collect in a clearly marked, sealed container or a double-bagged plastic bag.[13]

• Labeling: Affix a hazardous waste label to the container. The label must include:

  • The words "Hazardous Waste."

  • The full chemical name: "2,4-Di-tert-butyl-6-dimethylaminomethyl-phenol."

  • The specific hazards (e.g., "Corrosive," "Toxic," "Marine Pollutant").

  • The accumulation start date.

  • Your name, department, and contact information.

• Request Pickup: Follow your institution's procedure to request a hazardous waste pickup from the EHS department.

• Documentation: Maintain a log of all hazardous waste generated, including the chemical name, quantity, and date of disposal request. This is a key component of RCRA compliance.

Primary Disposal Route: The recommended disposal method for this type of organic chemical waste is incineration in a chemical incinerator equipped with an afterburner and scrubber .[12][16] This ensures the complete destruction of the compound, preventing its release into the environment where it poses a significant threat to aquatic life.[17]

Part 6: Visualizing the Disposal Workflow

The following diagram outlines the decision-making process for the safe disposal of 2,4-Di-tert-butyl-6-dimethylaminomethyl-phenol.

Caption: Disposal workflow for 2,4-Di-tert-butyl-6-dimethylaminomethyl-phenol.

References

• DAP US/GHS MSDS Project. (n.d.). Safety Data Sheet.
• MSDS of 2,4-Dimethyl-6-tert-butyl phenol. (2020, January 3). BOC Sciences.

• Carl ROTH. (2024, March 2). Safety Data Sheet: 2,4,6-tris(dimethylaminomethyl)phenol. Retrieved February 17, 2026, from [Link]

• Van Loenen Instruments. (n.d.). Safety data sheet: 2,4,6-tris(dimethylaminomethyl)phenol. Retrieved February 17, 2026, from [Link]

• Yale Environmental Health & Safety. (2022). Phenol Standard Operating Procedure. Retrieved February 17, 2026, from [Link]

• NICNAS. (2014, April 11). Phenol, 2,4,6-tris(1,1-dimethylethyl)-: Environment tier II assessment. Retrieved February 17, 2026, from [Link]

• UC Berkeley Environment, Health & Safety. (n.d.). FACT SHEET: PHENOL. Retrieved February 17, 2026, from [Link]

• LSUHSC Environmental Health & Safety. (n.d.). SOP for the safe use of Phenol and Phenol Solutions. Retrieved February 17, 2026, from [Link]

• PubChem. (n.d.). Phenol, 4-[(dimethylamino)methyl]-2,6-bis(1,1-dimethylethyl)-. National Center for Biotechnology Information. Retrieved February 17, 2026, from [Link]

• U.S. Environmental Protection Agency. (n.d.). Waste Code - RCRAInfo. Retrieved February 17, 2026, from [Link]

• U.S. Environmental Protection Agency. (2025, December 29). Frequent Questions About Hazardous Waste Identification. Retrieved February 17, 2026, from [Link]

• U.S. Environmental Protection Agency. (2023, August 9). 40 CFR Part 261 -- Identification and Listing of Hazardous Waste. Retrieved February 17, 2026, from [Link]

• Hazardous Waste Experts. (2024, February 7). Which Substances Make Up the RCRA 8 Metals?. Retrieved February 17, 2026, from [Link]

• California Department of Toxic Substances Control. (n.d.). RCRA Listed Hazardous Waste. Retrieved February 17, 2026, from [Link]

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